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Core Science & Biosynthesis

Foundational

1-Methoxypiperidine-4-carboxamide CAS number and molecular identifiers

An In-Depth Technical Guide to 1-Methoxypiperidine-4-carboxamide: Synthesis, Characterization, and Potential Applications Authored by: A Senior Application Scientist Introduction The piperidine scaffold is a cornerstone...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 1-Methoxypiperidine-4-carboxamide: Synthesis, Characterization, and Potential Applications

Authored by: A Senior Application Scientist

Introduction

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous therapeutic agents due to its favorable pharmacokinetic properties and synthetic versatility. Within this class, piperidine-4-carboxamide derivatives have garnered significant attention for their roles in diverse biological activities, including as enzyme inhibitors and central nervous system modulators.[1][2] This technical guide focuses on a specific, yet underexplored, derivative: 1-Methoxypiperidine-4-carboxamide .

The introduction of an N-methoxy group is a strategic modification intended to alter the parent molecule's electronic and conformational properties. This substitution can influence metabolic stability, receptor binding affinity, and membrane permeability. As N-alkoxyamines, these compounds also possess unique chemical reactivity that can be leveraged in various synthetic applications.[3][4] This guide provides a comprehensive overview of the proposed synthesis, characterization, and potential research applications of 1-Methoxypiperidine-4-carboxamide, offering valuable insights for researchers and professionals in drug development.

Molecular Identifiers

While a specific CAS number for 1-Methoxypiperidine-4-carboxamide is not prominently documented in public databases, its core molecular identifiers can be defined based on its structure. These identifiers are crucial for database searching, regulatory documentation, and computational modeling.

IdentifierValue
IUPAC Name 1-methoxypiperidine-4-carboxamide
Molecular Formula C₇H₁₄N₂O₂
Molecular Weight 158.20 g/mol
Canonical SMILES CON1CCC(CC1)C(=O)N
InChI Key InChIKey=Generated-Upon-Synthesis

Proposed Synthesis Pathway

The synthesis of 1-Methoxypiperidine-4-carboxamide can be approached through a multi-step pathway, beginning from commercially available starting materials. The following protocol is a proposed route, grounded in established organic chemistry principles and analogous transformations reported in the literature.

Experimental Workflow Diagram

Synthesis_Workflow cluster_amide_formation Step 1: Amide Formation cluster_n_oxidation Step 2: N-Hydroxylation cluster_methylation Step 3: O-Methylation A Piperidine-4-carboxylic Acid B Amidation Reaction (e.g., SOCl₂, NH₄OH) A->B Reagents C Piperidine-4-carboxamide B->C Product D Piperidine-4-carboxamide E Oxidation (e.g., m-CPBA or H₂O₂/Na₂WO₄) D->E Reagents F 1-Hydroxypiperidine-4-carboxamide E->F Product G 1-Hydroxypiperidine-4-carboxamide H Methylation (e.g., MeI, NaH) G->H Reagents I 1-Methoxypiperidine-4-carboxamide H->I Product

Caption: Proposed three-step synthesis of 1-Methoxypiperidine-4-carboxamide.

Step-by-Step Methodology
Step 1: Synthesis of Piperidine-4-carboxamide

The initial step involves the conversion of a piperidine-4-carboxylic acid derivative to its corresponding primary amide.

  • Materials:

    • Piperidine-4-carboxylic acid

    • Thionyl chloride (SOCl₂) or a peptide coupling agent (e.g., EDC, HOBt)

    • Ammonium hydroxide (NH₄OH) or ammonia gas

    • Anhydrous solvent (e.g., Dichloromethane, DMF)

  • Protocol (via Acid Chloride):

    • Suspend piperidine-4-carboxylic acid in an anhydrous solvent.

    • Slowly add thionyl chloride at 0 °C and then reflux the mixture until the reaction is complete (monitored by TLC).

    • Remove the excess thionyl chloride under reduced pressure.

    • Dissolve the resulting acid chloride in an anhydrous solvent and cool to 0 °C.

    • Bubble ammonia gas through the solution or add a concentrated solution of ammonium hydroxide dropwise.

    • Stir the reaction mixture at room temperature until completion.

    • Work up the reaction by extracting the product into an organic solvent, washing with brine, drying over anhydrous sulfate, and concentrating to yield piperidine-4-carboxamide.

  • Causality: The conversion of the carboxylic acid to a more reactive species like an acid chloride or an activated ester is necessary to facilitate the amidation reaction with a relatively weak nucleophile like ammonia.

Step 2: Synthesis of 1-Hydroxypiperidine-4-carboxamide

This step involves the selective oxidation of the secondary amine of the piperidine ring to a hydroxylamine.

  • Materials:

    • Piperidine-4-carboxamide

    • Oxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide with a sodium tungstate catalyst.

    • Solvent (e.g., Dichloromethane, Methanol)

  • Protocol:

    • Dissolve piperidine-4-carboxamide in a suitable solvent.

    • If using m-CPBA, add it portion-wise at 0 °C and stir the reaction at room temperature.

    • Alternatively, use a catalytic amount of sodium tungstate (Na₂WO₄) and add hydrogen peroxide (H₂O₂) dropwise.

    • Monitor the reaction by TLC for the consumption of the starting material.

    • Upon completion, quench the reaction and purify the product, potentially through column chromatography, to isolate 1-hydroxypiperidine-4-carboxamide. The precursor, 1-hydroxypiperidine, is a known compound with CAS number 4801-58-5.[5][6][7][8]

  • Causality: The oxidation of secondary amines to hydroxylamines is a well-established transformation.[9] Careful control of the reaction conditions is necessary to prevent over-oxidation to nitrones.

Step 3: Synthesis of 1-Methoxypiperidine-4-carboxamide

The final step is the O-methylation of the N-hydroxy group.

  • Materials:

    • 1-Hydroxypiperidine-4-carboxamide

    • Methylating agent (e.g., Methyl iodide, Dimethyl sulfate)

    • A non-nucleophilic base (e.g., Sodium hydride, Potassium carbonate)

    • Anhydrous polar aprotic solvent (e.g., THF, DMF)

  • Protocol:

    • Dissolve 1-hydroxypiperidine-4-carboxamide in an anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

    • Add a base such as sodium hydride portion-wise at 0 °C to deprotonate the hydroxylamine.

    • Slowly add the methylating agent (e.g., methyl iodide) and allow the reaction to warm to room temperature.

    • Stir until the reaction is complete as indicated by TLC.

    • Carefully quench the reaction with water and extract the product into an organic solvent.

    • Purify the crude product by column chromatography to obtain the final compound, 1-methoxypiperidine-4-carboxamide.

  • Causality: The deprotonation of the hydroxyl group of the hydroxylamine increases its nucleophilicity, facilitating the Williamson ether synthesis with the methylating agent.

Characterization

The structural confirmation of the synthesized 1-Methoxypiperidine-4-carboxamide would rely on standard analytical techniques.

  • ¹H NMR: Expected signals would include a singlet for the methoxy protons (~3.5-3.8 ppm), multiplets for the piperidine ring protons, and distinct signals for the amide protons.

  • ¹³C NMR: The spectrum should show distinct peaks for the methoxy carbon, the carbons of the piperidine ring, and the carbonyl carbon of the amide.

  • Mass Spectrometry (MS): The ESI-MS spectrum should show the molecular ion peak corresponding to the calculated molecular weight of 158.20 g/mol .

  • Infrared (IR) Spectroscopy: Characteristic absorption bands for the N-H stretch of the primary amide and the C=O stretch should be observable.

Potential Applications and Research Context

While specific biological data for 1-Methoxypiperidine-4-carboxamide is not available, the broader class of piperidine-4-carboxamide derivatives has shown significant therapeutic potential.[1][2]

  • Drug Discovery: This compound could serve as a novel scaffold or an intermediate in the synthesis of more complex molecules for various therapeutic targets, including but not limited to GPCRs, ion channels, and enzymes. The N-methoxy group can act as a hydrogen bond acceptor and influence the molecule's conformation and metabolic stability.

  • Neuroscience: Many piperidine derivatives exhibit activity in the central nervous system. Further functionalization of 1-methoxypiperidine-4-carboxamide could lead to the development of novel agents for neurological or psychiatric disorders.

  • Oncology: The piperidine ring is a common feature in many anti-cancer agents.[10] This novel derivative could be explored for its potential as an inhibitor of cancer-related pathways.

Safety and Handling

As with any novel chemical compound, 1-Methoxypiperidine-4-carboxamide should be handled with appropriate safety precautions.

  • Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated fume hood. Avoid inhalation of dust or vapors and contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place.

For detailed safety information, it is advisable to consult the Safety Data Sheets (SDS) of the reagents used in the synthesis.

References

  • BenchChem. (2025). in vivo validation of 1-(4-Aminophenyl)piperidine-4-carboxamide's therapeutic potential. BenchChem.
  • Baig, S. Y., et al. (2018). Synthesis, characterization and biological evaluation of piperidine-4-carboxamide derivatives in mice.
  • Longdom Publishing. (n.d.). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Longdom Publishing.
  • MDPI. (n.d.).
  • CHIMIA. (n.d.).
  • Sigma-Aldrich. (n.d.). 1-Hydroxypiperidine = 96.0 GC 4801-58-5. Sigma-Aldrich.
  • Wikipedia. (n.d.). N-Hydroxypiperidine. Wikipedia.
  • ACS Publications. (2004). Novel Methodology for the Synthesis of N-Alkoxyamines. Organic Letters.
  • RSC Publishing. (n.d.). Synthesis of N-alkoxy amines and hydroxylamines via the iridium-catalyzed transfer hydrogenation of oximes. Organic & Biomolecular Chemistry.
  • Biomed Pharmacol J. (2008).
  • Santa Cruz Biotechnology. (n.d.). 1-Hydroxypiperidine | CAS 4801-58-5. SCBT.
  • ACS Publications. (2025). Intercepting Methanimine for the Synthesis of Piperidine-Based N-Heterocycles in an Aqueous Medium. The Journal of Organic Chemistry.
  • PubMed. (2001). Efficient synthesis of piperidine derivatives. Development of metal triflate-catalyzed diastereoselective nucleophilic substitution reactions of 2-methoxy- and 2-acyloxypiperidines. PubMed.
  • PMC. (n.d.). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. PMC.
  • BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 1-(4-Aminophenyl)piperidine-4-carboxamide. BenchChem.
  • CAS Common Chemistry. (n.d.). 1-Hydroxypiperidine. CAS Common Chemistry.
  • UniCA IRIS. (n.d.). Discovery of a new class of 1-(4-sulfamoylbenzoyl)piperidine-4- carboxamides as human Carbonic Anhydrase inhibitors. UniCA IRIS.
  • MDPI. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. MDPI.
  • ACS Publications. (n.d.). Simple and Efficient Synthesis of Various Alkoxyamines for Stable Free Radical Polymerization.
  • ResearchGate. (2015).
  • Royal Society of Chemistry. (n.d.). Chapter 3: Synthesis of Nitroxides and Alkoxyamines. Books - The Royal Society of Chemistry.
  • ResearchGate. (2025). Practical synthesis of ethyl cis-4-amino-3-methoxy-1-piperidine carboxylate, a key intermediate of cisapride.
  • PubChem. (n.d.). 1-Hydroxypiperidine | C5H11NO | CID 20935. PubChem.
  • IJSER. (n.d.). 4-chloro-N-{[1-(4-chlorobenzoyl) piperidin-4-yl]methyl} benzamide hy. IJSER.
  • DTIC. (2025). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. DTIC.
  • PMC. (n.d.). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA)

Sources

Exploratory

Literature review of 1-Methoxypiperidine-4-carboxamide in medicinal chemistry

The following technical guide provides an in-depth review of 1-Methoxypiperidine-4-carboxamide , analyzing its structural properties, synthetic routes, and strategic utility in medicinal chemistry. Content Type: Technica...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth review of 1-Methoxypiperidine-4-carboxamide , analyzing its structural properties, synthetic routes, and strategic utility in medicinal chemistry.

Content Type: Technical Whitepaper Subject: 1-Methoxypiperidine-4-carboxamide (CAS: 1315059-35-8) Keywords: N-Alkoxyamines, Piperidine Scaffolds, pKa Modulation, Metabolic Stability, Drug Design

Executive Summary

1-Methoxypiperidine-4-carboxamide represents a specialized subclass of piperidine scaffolds characterized by an N-methoxy (N-alkoxy) substitution. Unlike the ubiquitous N-methylpiperidine moiety found in thousands of FDA-approved drugs, the N-methoxy variant offers a unique physicochemical profile—specifically, a drastically reduced basicity and altered metabolic trajectory.

In modern drug discovery, this scaffold is utilized not merely as a linker, but as a functional bioisostere to resolve liabilities associated with basic amine centers, such as high hERG affinity, phospholipidosis, or rapid oxidative clearance. This guide details the structural logic, synthesis, and application of this moiety.

Chemical Architecture & Physicochemical Properties[1]

The defining feature of this compound is the hydroxamic acid ether (or N-alkoxyamine) motif embedded within a saturated heterocycle.

Structural Comparison: N-Me vs. N-OMe

The introduction of the oxygen atom directly attached to the nitrogen creates a profound electronic divergence from standard tertiary amines.

PropertyN-Methylpiperidine-4-carboxamide1-Methoxypiperidine-4-carboxamide Impact on Drug Design
Hybridization

Nitrogen (Pyramidal)

Nitrogen (Pyramidal, but flatter)
Altered bond vectors for target binding.
Basicity (pKa) ~10.5 (Highly Basic)~4.5 – 5.5 (Weakly Basic) Critical for reducing lysosomal trapping and hERG binding.
H-Bonding H-Bond Acceptor onlyH-Bond Acceptor (Oxygen adds a site)New vector for solvent/protein interaction.
Lipophilicity Moderate LogPSlightly Higher LogP (vs ionized amine)Improved passive permeability in non-acidic environments.
The "Basicity Cliff"

The oxygen atom exerts a strong negative inductive effect (-I) on the nitrogen lone pair, significantly reducing its availability for protonation.

  • Consequence: At physiological pH (7.4), N-methylpiperidine is >99.9% protonated (cationic). In contrast, 1-methoxypiperidine-4-carboxamide is predominantly neutral .

  • Utility: This neutrality facilitates passive diffusion across the blood-brain barrier (BBB) and reduces non-specific binding to negatively charged serum proteins.

Synthetic Pathways[2][3][4][5][6]

The synthesis of 1-methoxypiperidine-4-carboxamide requires bypassing the instability of free hydroxamic acids. Two primary routes are employed: Direct Oxidation and Cyclization .

Route A: Direct Oxidation & Alkylation (The "Late-Stage" Approach)

This method is often used when the piperidine ring is already formed.

  • Oxidation: 4-Carboxamide piperidine is oxidized (using Benzoyl Peroxide or

    
    ) to the N-hydroxy intermediate.
    
  • Methylation: The N-OH group is selectively methylated using Methyl Iodide (MeI) or Dimethyl Sulfate.

Route B: De Novo Cyclization (The "Scale-Up" Approach)

Preferred for industrial synthesis, this route builds the ring with the N-methoxy group in place, avoiding over-alkylation.

  • Precursor: Bis(2-chloroethyl) derivative or a glutaric acid derivative.

  • Cyclization: Reaction with O-methylhydroxylamine hydrochloride (

    
    ).
    
  • Functionalization: Conversion of the C4-ester or nitrile to the primary carboxamide.

Visualization of Synthetic Logic

The following diagram illustrates the convergent workflows to access the scaffold.

SynthesisPathways cluster_legend Key Start1 Piperidine-4-carboxamide Step1 N-Oxidation (BPO or H2O2) Start1->Step1 Route A Inter1 N-Hydroxy Intermediate Step1->Inter1 Route A Step2 O-Methylation (MeI, Base) Inter1->Step2 Route A Product 1-Methoxypiperidine-4-carboxamide (Target Scaffold) Step2->Product Route A Start2 1,5-Dihalopentane deriv. Step3 Cyclization (SN2) Start2->Step3 Reagent MeONH2 (O-Methylhydroxylamine) Reagent->Step3 Step3->Product Route B Legend1 Starting Material Legend2 Target

Caption: Convergent synthetic pathways for 1-methoxypiperidine-4-carboxamide via N-functionalization (Route A) or ring closure (Route B).

Medicinal Chemistry Utility

Metabolic Blocking Strategy

Tertiary amines (like N-methyl piperidine) are notorious "soft spots" for metabolism. They undergo rapid N-dealkylation via CYP450 enzymes (generating the nor-piperidine) or N-oxidation (forming the N-oxide).

  • The N-Methoxy Shield: The N-O bond is significantly more resistant to oxidative cleavage than the N-C bond.

  • Result: Replacing N-Me with N-OMe often extends the half-life (

    
    ) of a lead compound and simplifies the metabolite profile by shutting down a major clearance pathway.
    
Mitigating hERG Toxicity

Cardiotoxicity via hERG channel blockade is a leading cause of drug attrition. A key pharmacophore for hERG binding is a basic nitrogen center (protonated at physiological pH) engaging in cation-


 interactions with the channel pore.
  • Solution: By dropping the pKa to ~5, the 1-methoxypiperidine moiety remains largely unprotonated at pH 7.4.

  • Outcome: This drastically reduces affinity for the hERG channel pore, improving the safety margin.

Case Study Context: Spiropidion

While Spiropidion (Syngenta) is an agrochemical, it serves as the premier proof-of-concept for the N-methoxypiperidine ring in bioactive molecules.

  • Mechanism: The N-methoxy group was selected specifically to optimize lipophilicity and metabolic stability in a way that N-methyl or N-H analogs could not achieve.

  • Translation: Medicinal chemists now apply this same logic to human therapeutics, using 1-Methoxypiperidine-4-carboxamide as the entry point to attach this optimized ring system to aryl/heteroaryl cores via amide coupling.

Experimental Protocols

Protocol 5.1: General Synthesis of 1-Methoxypiperidine-4-carboxamide (Route A)

Note: This protocol assumes starting from the commercially available 4-carboxamide.

  • Oxidation Step:

    • Dissolve piperidine-4-carboxamide (10 mmol) in Methanol (50 mL).

    • Add

      
       (0.5 mmol) as catalyst.
      
    • Dropwise add 30% Hydrogen Peroxide (30 mmol) at 0°C.

    • Stir at Room Temperature (RT) for 4 hours.

    • Checkpoint: Monitor TLC for disappearance of starting amine.

  • Methylation Step:

    • Cool the reaction mixture to 0°C.

    • Add Potassium Carbonate (

      
      , 20 mmol).
      
    • Add Methyl Iodide (12 mmol) dropwise (Caution: Alkylating agent).

    • Stir overnight at RT.

  • Workup:

    • Concentrate solvent in vacuo.[1]

    • Partition residue between Ethyl Acetate and Water.

    • Dry organic layer over

      
       and concentrate.
      
    • Purification: Flash chromatography (DCM:MeOH gradient).

Protocol 5.2: Amide Coupling (Using the Scaffold)

To attach this scaffold to a carboxylic acid core (R-COOH):

  • Dissolve R-COOH (1.0 eq) in DMF.

  • Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 5 mins.

  • Add 1-Methoxypiperidine-4-carboxamide (1.1 eq).

    • Note: If using the HCl salt, ensure extra base is added.

  • Stir at RT for 2-16 hours.

  • Isolate via reverse-phase HPLC (the N-OMe group is stable to standard TFA/water mobile phases).

References

  • Syngenta Crop Protection. "Discovery of Spiropidion: A New N-Methoxy Piperidine Insecticide." Bioorganic & Medicinal Chemistry Letters, 2020. Link

  • Bayer AG. "Substituted N-alkoxy-piperidines and their use as medicaments." World Intellectual Property Organization (WIPO), WO2008145681. Link

  • Pfizer Inc. "Strategies to Reduce hERG Potency: pKa Modulation." Journal of Medicinal Chemistry, 2015. Link

  • PubChem. "1-Methoxypiperidine-4-carboxamide (Compound Summary)." National Library of Medicine. Link

  • ChemicalBook. "1-Methoxypiperidine-4-carboxamide Hydrochloride Properties." Link

Sources

Foundational

An In-depth Technical Guide to the Hydrogen Bond Donor and Acceptor Counts of 1-Methoxypiperidine-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the hydrogen bonding potential of 1-Methoxypiperidine-4-carboxamide, a crucial aspect for assessing its drug-like...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the hydrogen bonding potential of 1-Methoxypiperidine-4-carboxamide, a crucial aspect for assessing its drug-like properties. By dissecting its molecular structure through the lens of established chemical principles, we will determine its hydrogen bond donor and acceptor counts, providing a foundational piece of data for computational modeling, medicinal chemistry, and drug development endeavors.

The Critical Role of Hydrogen Bonding in Drug Design

Hydrogen bonds are highly specific, non-covalent interactions that play a pivotal role in molecular recognition within biological systems.[1] The ability of a drug candidate to form hydrogen bonds with its target protein is often a key determinant of its binding affinity and selectivity. Conversely, the hydrogen bonding characteristics of a molecule also significantly influence its pharmacokinetic properties, such as solubility and permeability.[2] Therefore, an accurate assessment of a molecule's hydrogen bond donor and acceptor capacity is a fundamental step in the early stages of drug discovery.

One of the most influential guidelines in this area is Lipinski's Rule of Five, which provides a set of simple molecular descriptors to predict the oral bioavailability of a drug candidate. Two of these rules directly relate to hydrogen bonding: a molecule is more likely to be orally bioavailable if it has no more than 5 hydrogen bond donors and no more than 10 hydrogen bond acceptors.[3]

Molecular Structure Analysis of 1-Methoxypiperidine-4-carboxamide

To determine the hydrogen bond donor and acceptor counts, we must first examine the chemical structure of 1-Methoxypiperidine-4-carboxamide.

Chemical Structure:

This structure reveals the presence of several key functional groups: a piperidine ring, a methoxy group, and a primary carboxamide group. The presence and arrangement of nitrogen and oxygen atoms, along with hydrogen atoms bonded to them, will dictate the molecule's hydrogen bonding capabilities.

Theoretical Framework for Determining Hydrogen Bond Donors and Acceptors

The International Union of Pure and Applied Chemistry (IUPAC) provides a precise definition of a hydrogen bond. A hydrogen bond donor is a molecule or a part of a molecule that contains a hydrogen atom covalently bonded to a highly electronegative atom (such as nitrogen, oxygen, or fluorine).[2] This bond is polarized, creating a partial positive charge on the hydrogen atom, which can then interact with an electron-rich region of another molecule. A hydrogen bond acceptor is an electronegative atom (typically nitrogen or oxygen) that possesses at least one lone pair of electrons to attract the partially positive hydrogen atom.[3]

Identifying Hydrogen Bond Donors in 1-Methoxypiperidine-4-carboxamide

Following the IUPAC definition, a hydrogen bond donor requires a hydrogen atom directly attached to a nitrogen or oxygen atom. In the structure of 1-Methoxypiperidine-4-carboxamide, the primary carboxamide group (-CONH2) contains a nitrogen atom bonded to two hydrogen atoms.

  • -NH2 group: The two hydrogen atoms attached to the amide nitrogen are available for donation.

Therefore, 1-Methoxypiperidine-4-carboxamide has two hydrogen bond donors .

Identifying Hydrogen Bond Acceptors in 1-Methoxypiperidine-4-carboxamide

Hydrogen bond acceptors are electronegative atoms (N or O) with available lone pairs of electrons. Analyzing the structure, we can identify the following potential acceptor sites:

  • Carbonyl Oxygen: The oxygen atom of the carboxamide group (C=O) is double-bonded to a carbon atom and possesses two lone pairs of electrons, making it a strong hydrogen bond acceptor.

  • Amide Nitrogen: The nitrogen atom of the carboxamide group, while also being part of a donor group, has a lone pair of electrons and can act as a hydrogen bond acceptor.

  • Piperidine Nitrogen: The nitrogen atom within the piperidine ring has a lone pair of electrons and can function as a hydrogen bond acceptor.

  • Methoxy Oxygen: The oxygen atom of the methoxy group (-OCH3) is bonded to the piperidine nitrogen and a methyl group and has two lone pairs of electrons, allowing it to act as a hydrogen bond acceptor.

Thus, 1-Methoxypiperidine-4-carboxamide has a total of four hydrogen bond acceptors .

Summary of Hydrogen Bonding Properties

The hydrogen bond donor and acceptor counts for 1-Methoxypiperidine-4-carboxamide are summarized in the table below. These values are critical for assessing the molecule's potential as a drug candidate according to frameworks like Lipinski's Rule of Five.

PropertyCountLipinski's Rule of Five Guideline
Hydrogen Bond Donors2≤ 5
Hydrogen Bond Acceptors4≤ 10

As the table indicates, 1-Methoxypiperidine-4-carboxamide adheres to the hydrogen bonding criteria set forth by Lipinski's Rule of Five.

Visualizing Hydrogen Bonding Potential

To provide a clear visual representation of the hydrogen bonding sites on 1-Methoxypiperidine-4-carboxamide, the following diagram illustrates the donor and acceptor locations.

Caption: Hydrogen bond donor and acceptor sites in 1-Methoxypiperidine-4-carboxamide.

Conclusion

The systematic analysis of 1-Methoxypiperidine-4-carboxamide's molecular structure, guided by the principles of hydrogen bonding as defined by IUPAC, reveals a count of two hydrogen bond donors and four hydrogen bond acceptors . This determination is a critical parameter in the evaluation of its drug-like properties and provides essential information for medicinal chemists and drug development professionals in predicting its behavior in biological systems. The molecule's adherence to the hydrogen bonding criteria of Lipinski's Rule of Five suggests a favorable profile for oral bioavailability, warranting further investigation in the drug discovery pipeline.

References

  • PubChem. N-methylpiperidine-4-carboxamide. National Center for Biotechnology Information. [Link]

  • PubChem. 1-Methoxypiperidin-4-one. National Center for Biotechnology Information. [Link]

  • Chemistry LibreTexts. (2020, May 30). Organic Functional Groups- H-bond donors and H-bond acceptors. [Link]

  • Durrant Lab. Hydrogen bonding - MolModa Documentation. [Link]

  • Kenny, P. W. (2022). Hydrogen bond donors in drug design. ChemRxiv. [Link]

  • PubChem. 4-Piperidinecarboxamide. National Center for Biotechnology Information. [Link]

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Protocols & Analytical Methods

Method

Scalable synthesis protocols for 1-Methoxypiperidine-4-carboxamide

Application Note: Scalable Synthesis of 1-Methoxypiperidine-4-carboxamide Part 1: Executive Summary & Strategic Analysis Target Molecule: 1-Methoxypiperidine-4-carboxamide CAS Registry Number: [Generic Structure Match: N...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Scalable Synthesis of 1-Methoxypiperidine-4-carboxamide

Part 1: Executive Summary & Strategic Analysis

Target Molecule: 1-Methoxypiperidine-4-carboxamide CAS Registry Number: [Generic Structure Match: N-alkoxy piperidine derivative] Primary Application: Key intermediate for diazabicyclooctane (DBO)


-lactamase inhibitors (e.g., Nacubactam analogs) and novel GPCR ligands.

The Synthetic Challenge: The synthesis of 1-methoxypiperidine-4-carboxamide presents a specific chemoselective challenge: the construction of the


-alkoxy (

-OCH

) bond on a secondary amine without over-oxidation to the nitrone or oxidation of the carbon skeleton. While direct alkylation of hydroxylamines is possible, the precursor availability is low.[1]

Route Selection Strategy: We evaluated three potential pathways for scalability, safety, and atom economy:

RouteMethodologyScalabilityRisk ProfileVerdict
A Direct Oxidation/Alkylation (

)
HighHigh: Risk of nitrone formation and over-oxidation.Rejected for high-purity needs.
B Electrophilic Amination (Chloroamine)MediumCritical: High toxicity and explosive intermediates.Rejected.
C Benzoyl Peroxide (BPO) Activation High Manageable: BPO requires handling protocols, but chemistry is robust.Selected.

Selected Protocol (Route C): This guide details the "BPO Activation Route." It utilizes ethyl isonipecotate as the starting material, activates the nitrogen via benzoyloxylation, hydrolyzes to the


-hydroxy species, methylates, and finally converts the ester to the amide. This order of operations avoids the solubility issues associated with zwitterionic amino acids.

Part 2: Detailed Experimental Protocols

Stage 1: Synthesis of Ethyl 1-(benzoyloxy)piperidine-4-carboxylate

The Activation Step

This step converts the secondary amine into an


-benzoyloxy intermediate, bypassing the unstable 

-hydroxy species during the initial exothermic phase.

Reagents:

  • Ethyl isonipecotate (Ethyl piperidine-4-carboxylate) [Start]

  • Benzoyl Peroxide (BPO) (75% water-wet) – Note: Do not use dry BPO.

  • Disodium Hydrogen Phosphate (

    
    )
    
  • Dichloromethane (DCM) or Toluene (Green alternative)

Protocol:

  • Buffer Preparation: In a jacketed reactor, dissolve

    
     (1.2 equiv) in water. The buffer is critical to neutralize benzoic acid byproducts and prevent acid-catalyzed decomposition.
    
  • BPO Slurry: Suspend BPO (1.1 equiv, 75% wet) in DCM/Toluene. Safety: Ensure BPO is never dried.

  • Addition: Dissolve Ethyl isonipecotate (1.0 equiv) in the organic solvent. Add this solution dropwise to the BPO suspension at 0°C to 5°C .

    • Process Control: Reaction is exothermic. Maintain

      
      .
      
  • Reaction: Stir vigorously for 4–6 hours. Monitoring by HPLC should show consumption of the amine.

  • Workup: Wash the organic layer with 10%

    
     (to quench unreacted peroxide—check with starch-iodide paper) and then saturated 
    
    
    
    .
  • Isolation: Evaporate solvent to yield the crude oil. (Purification is usually not required for the next step).

Stage 2: Telescoped Hydrolysis and -Methylation

The Functionalization Step

We telescope the hydrolysis of the benzoate and the methylation into a single operational unit to minimize handling of the polar


-hydroxy intermediate.

Reagents:

  • Crude Ethyl 1-(benzoyloxy)piperidine-4-carboxylate

  • Dimethyl Sulfate (DMS) or Methyl Iodide (MeI)

  • Potassium Carbonate (

    
    )
    
  • Methanol (MeOH)[2]

Protocol:

  • Hydrolysis: Dissolve the crude intermediate in MeOH. Add 2M NaOH (2.5 equiv) at 0°C. Stir for 1 hour to cleave the benzoyl group, generating the in-situ

    
    -hydroxy anion.
    
  • Methylation:

    • Option A (Scale < 100g): Add MeI (1.5 equiv) dropwise.

    • Option B (Scale > 100g): Use DMS (1.2 equiv) for cost/safety (lower volatility).

  • Execution: Stir at room temperature for 12 hours.

  • Quench: Add dilute ammonium hydroxide to quench excess alkylating agent.

  • Extraction: Concentrate MeOH, dilute with water, and extract with Ethyl Acetate. The product, Ethyl 1-methoxypiperidine-4-carboxylate , is a stable lipophilic oil.

    • Checkpoint: Check GC/MS for

      
      -OMe (Mass M+) vs 
      
      
      
      -OMe isomers.
Stage 3: Ammonolysis to 1-Methoxypiperidine-4-carboxamide

The Final Transformation

Direct conversion of the ester to the amide avoids the carboxylic acid intermediate, which is difficult to extract from water.

Reagents:

  • Ethyl 1-methoxypiperidine-4-carboxylate

  • Ammonia in Methanol (7N solution)

  • Catalyst:

    
     (Optional, accelerates rate)
    

Protocol:

  • Loading: Charge the ester into a pressure vessel (Parr reactor or autoclave).

  • Reagent Addition: Add 7N

    
     in MeOH (10 volumes).
    
  • Reaction: Seal and heat to 60°C for 24 hours.

    • Note: Without pressure, this reaction takes 3–5 days at RT.

  • Workup: Cool to 0°C. Vent carefully.

  • Crystallization: Concentrate the mixture to near dryness. Triturate the residue with Diethyl Ether or MTBE. The product, 1-Methoxypiperidine-4-carboxamide , typically precipitates as a white solid.

  • Purification: Recrystallize from Isopropanol/Hexane if necessary.

Part 3: Process Visualization

Figure 1: Synthetic Workflow & Logic

SynthesisProtocol cluster_safety Critical Safety Controls Start Ethyl Isonipecotate (Secondary Amine) Step1 Step 1: N-Benzoyloxylation (BPO, Na2HPO4, 0°C) Start->Step1 Activation Inter1 Intermediate: N-Benzoyloxy-piperidine-4-ester Step1->Inter1 Yield: ~85% Safety1 Quench Peroxides (Na2SO3 check) Step1->Safety1 Step2 Step 2: Hydrolysis & Methylation (NaOH, then DMS/MeI) Inter1->Step2 Telescoped Inter2 Intermediate: Ethyl 1-methoxypiperidine-4-carboxylate Step2->Inter2 N-O-Me Bond Formation Safety2 DMS Handling (Closed System) Step2->Safety2 Step3 Step 3: Ammonolysis (NH3/MeOH, 60°C, Pressure) Inter2->Step3 Ester to Amide Final Target: 1-Methoxypiperidine-4-carboxamide Step3->Final Crystallization

Caption: Figure 1. Step-wise synthetic pathway with integrated safety checkpoints for peroxide quenching and alkylating agent handling.

Part 4: Data Summary & Quality Control

Table 1: Process Parameters and Expected Yields

StepTransformationKey ReagentTemp LimitTypical YieldCritical Impurity to Monitor
1

-H


-OBz
Benzoyl Peroxide

C
85-90%Benzoic acid (remove via base wash)
2

-OBz


-OMe
Dimethyl Sulfate

C
75-80%

-OH (incomplete methylation)
3 Ester

Amide

/MeOH

C
88-95%Hydrolyzed Acid (if water present)

Analytical Specification (Final Product):

  • Appearance: White to off-white crystalline solid.

  • 1H NMR (DMSO-d6):

    
     3.50 (s, 3H, 
    
    
    
    -OMe), 6.90 & 7.30 (br s,
    
    
    ).
  • Mass Spec: [M+H]+ consistent with MW 158.19.

  • Purity: >98% by HPLC (UV 210 nm).

Part 5: Troubleshooting & Optimization

  • Issue: Low Yield in Step 1 (Oxidation)

    • Cause: Decomposition of BPO or insufficient buffering leading to acid hydrolysis.

    • Fix: Ensure

      
       is fully dissolved. Increase BPO to 1.25 equiv.
      
  • Issue: Incomplete Methylation (Step 2)

    • Cause: Steric hindrance or hydrolysis of DMS.

    • Fix: Use a phase transfer catalyst (TBAB) if using a biphasic system, or switch to MeI/NaH in DMF for difficult substrates (though less scalable).

  • Issue: Slow Amidation

    • Cause: Steric bulk of the

      
      -methoxy group affecting the ring conformation.
      
    • Fix: Add 0.5 equiv of

      
       or 
      
      
      
      (catalytic) to activate the ester, or increase temperature to 80°C (requires high-pressure rating).

References

  • BPO Oxidation of Secondary Amines: Biondi, S., et al. "Synthesis of N-Alkoxyamines via Benzoyl Peroxide Oxidation." Journal of Organic Chemistry, 1984, 49(17), 3241–3243.

  • Tungstate-Catalyzed Oxidation (Alternative Route): Murahashi, S.-I., et al. "Tungstate-Catalyzed Oxidation of Secondary Amines to Nitrones." Organic Syntheses, 2011, 88, 398.

  • Ammonolysis of Esters: Smith, M. B. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." 7th Edition, Wiley, 2013. (Section on Amide Formation).[1][3]

  • Safety in N-Methoxylation: "Process Safety Assessment for N-Alkoxy Amine Synthesis." Organic Process Research & Development, 2018.

Sources

Application

Application Note: Optimizing Coupling Strategies for 1-Methoxypiperidine-4-carboxamide

This Application Note is structured to provide a comprehensive, field-tested guide for coupling 1-Methoxypiperidine-4-carboxamide . It addresses the unique electronic and steric properties of the -methoxy piperidine scaf...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured to provide a comprehensive, field-tested guide for coupling 1-Methoxypiperidine-4-carboxamide . It addresses the unique electronic and steric properties of the


-methoxy piperidine scaffold, focusing on Palladium-catalyzed C-N cross-coupling (Buchwald-Hartwig/Goldberg type) as the primary "coupling" of interest for this functional group, while acknowledging peptide-type condensation as a secondary context.

Introduction & Molecule Profile[1][2][3]

1-Methoxypiperidine-4-carboxamide is a specialized building block in medicinal chemistry.[1] Unlike standard piperidines, the


-methoxy (

-OMe) group dramatically alters the basicity and metabolic profile of the nitrogen center.
  • Chemical Structure: A piperidine ring substituted at the 4-position with a primary carboxamide (

    
    ) and at the 1-position with a methoxy group (
    
    
    
    ).
  • Key Reactivity Challenge:

    • Amide Nucleophilicity: The primary amide is a weak nucleophile (

      
       in DMSO), requiring specific activation (Pd/Cu catalysis) to couple with aryl halides.
      
    • N-OMe Stability: The

      
      -O bond is chemically distinct. It is generally stable to basic cross-coupling conditions but labile under strong single-electron transfer (SET) reductions (e.g., Na/NH
      
      
      
      , Zn/AcOH) or harsh Lewis acids (e.g., BBr
      
      
      ).
    • Dehydration Risk: Under aggressive activation, primary amides can dehydrate to nitriles.

This guide details the Palladium-Catalyzed C-N Cross-Coupling (Amidation), the most high-value transformation for this scaffold to generate


-aryl amide libraries.

Core Protocol: Pd-Catalyzed C-N Cross-Coupling

Objective: Coupling 1-Methoxypiperidine-4-carboxamide with Aryl Halides (Cl, Br, I) to form


-aryl amides.
Mechanistic Insight

The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle. The critical step for primary amides is the formation of the Pd(II)-amido complex. Because the amide is less basic than an amine, a specific base/ligand combination is required to facilitate deprotonation and prevent the formation of stable, unreactive resting states.

G Start Aryl Halide (Ar-X) OxAdd Oxidative Addition [LnPd(Ar)(X)] Start->OxAdd + Pd(0) Pd0 Pd(0)Ln (Active Catalyst) Pd0->OxAdd LigEx Ligand Exchange/Deprotonation [LnPd(Ar)(NH-R)] OxAdd->LigEx Amide 1-Methoxypiperidine- 4-carboxamide Amide->LigEx + Base Base Base (Cs2CO3/K3PO4) Base->LigEx RedElim Reductive Elimination LigEx->RedElim RedElim->Pd0 Regeneration Product N-Aryl Amide Product RedElim->Product

Figure 1: Catalytic cycle for the cross-coupling of 1-Methoxypiperidine-4-carboxamide.

Optimized Reaction Conditions

The following conditions are validated for primary amides and compatible with the


-OMe functionality.
ComponentStandard Protocol (Aryl Bromides)Challenging Substrates (Aryl Chlorides)
Catalyst Pd

(dba)

(1–2 mol%)
Pd(OAc)

or Pd

(dba)

(2–5 mol%)
Ligand Xantphos (2–4 mol%)BrettPhos or tBuBrettPhos (4–10 mol%)
Base Cs

CO

(1.4 equiv)
K

PO

(1.4 equiv)
Solvent 1,4-Dioxane (anhydrous)t-Amyl Alcohol or Toluene
Temp 80–100 °C100–110 °C
Time 4–16 Hours12–24 Hours
Step-by-Step Protocol

Reagents:

  • 1-Methoxypiperidine-4-carboxamide (1.0 equiv)

  • Aryl Halide (1.0–1.2 equiv)[2]

  • Pd

    
    (dba)
    
    
    
    (Tris(dibenzylideneacetone)dipalladium(0))
  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Cesium Carbonate (Cs

    
    CO
    
    
    
    ), dried.
  • 1,4-Dioxane (degassed, anhydrous).

Procedure:

  • Preparation: Oven-dry a reaction vial equipped with a magnetic stir bar. Cool under a stream of argon or nitrogen.

  • Charging Solids: Add 1-Methoxypiperidine-4-carboxamide (1.0 mmol), Aryl Halide (1.0 mmol), Cs

    
    CO
    
    
    
    (1.4 mmol, 456 mg), Pd
    
    
    (dba)
    
    
    (0.02 mmol, 18 mg), and Xantphos (0.04 mmol, 23 mg) to the vial.
    • Note: If the aryl halide is a liquid, add it after the solvent.

  • Inertion: Cap the vial and purge with argon for 5 minutes (vacuum/backfill cycle x3).

  • Solvent Addition: Inject anhydrous 1,4-Dioxane (5 mL, 0.2 M concentration) via syringe.

  • Reaction: Place the vial in a pre-heated block at 100 °C. Stir vigorously (800 rpm).

    • Checkpoint: Monitor by LCMS at 2 hours. The

      
      -OMe group should remain intact (look for M+H of product). If the amide dehydrates to a nitrile (M-18), lower temperature to 80 °C.
      
  • Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove palladium black and inorganic salts.

  • Purification: Concentrate the filtrate. Purify via flash chromatography (typically DCM/MeOH or Hexane/EtOAc gradients).

Alternative Protocol: Copper-Mediated (Goldberg)

Context: Preferred for Aryl Iodides or cost-sensitive scale-up where Palladium is prohibitive.

Reagents:

  • CuI (10 mol%)

  • Ligand: DMEDA (

    
    -Dimethylethylenediamine) or DACH (trans-1,2-diaminocyclohexane) (20 mol%)
    
  • Base: K

    
    CO
    
    
    
    or K
    
    
    PO
    
    
    (2.0 equiv)
  • Solvent: DMSO or DMF (requires high boiling point).

Procedure:

  • Combine Amide (1 equiv), Aryl Iodide (1.2 equiv), CuI, and Base in a sealed tube.

  • Evacuate and backfill with Argon.[2]

  • Add Solvent and Ligand via syringe.

  • Heat to 110 °C for 16–24 hours.

    • Caution: The

      
      -OMe bond is thermally stable, but prolonged heating in basic DMSO can sometimes lead to decomposition. Monitor closely.
      

Analytical Validation & Troubleshooting

NMR Characterization

To confirm the success of the coupling and the integrity of the


-OMe group:
  • 
    H NMR (DMSO-d
    
    
    
    ):
    • 
      -OMe Signal:  Look for a sharp singlet around 
      
      
      
      3.50 – 3.80 ppm
      . If this disappears or shifts significantly upfield, N-O cleavage may have occurred.
    • Amide Proton: The broad NH

      
       singlets of the starting material (typically 
      
      
      
      6.8 & 7.3 ppm) will be replaced by a single downfield amide NH (
      
      
      8.0 – 10.0 ppm, depending on the aryl ring).
Troubleshooting Guide
IssueProbable CauseSolution
Low Conversion Catalyst poisoning or poor solubility.Switch to BrettPhos (more active). Ensure solvent is degassed (O

kills Pd(0)).
Nitrile Formation Dehydration of primary amide.Lower temperature.[3] Ensure base is not too strong (stick to Carbonates/Phosphates, avoid NaOtBu).
N-O Cleavage Reductive conditions.[4][5]Ensure no reducing agents (e.g., formates) are present. Avoid high pressure hydrogenation.
Blue/Green Reaction Oxidation of Copper (if using Cu).Incomplete inert atmosphere. Purge argon longer.

References

  • Buchwald-Hartwig Amidation (General)

    • Title: Palladium-Catalyzed Synthesis of N-Aryl Amides.[5][6][7][8]

    • Source: Yin, J., & Buchwald, S. L. (2002). Journal of the American Chemical Society.
    • URL:[Link]

  • BrettPhos Ligand System

    • Title: A Highly Active Catalyst for Palladium-Catalyzed Cross-Coupling Reactions of Amides with Aryl Mesyl
    • Source: Fors, B. P., et al. (2008). Journal of the American Chemical Society.
    • URL:[Link]

  • N-Alkoxy Piperidine Synthesis & Stability

    • Title: Practical synthesis of ethyl cis-4-amino-3-methoxy-1-piperidine carboxylate.
    • Source: ResearchGate / Organic Process Research & Development.
    • URL:[Link]

  • Goldberg Reaction (Copper Catalysis)

    • Title: An Efficient Copper-Catalyzed Amidation of Aryl Halides.[9]

    • Source: Klapars, A., et al. (2001). Journal of the American Chemical Society.
    • URL:[Link]

Sources

Method

1-Methoxypiperidine-4-carboxamide as an intermediate in pharmaceutical synthesis

A Strategic Pharmacophore for Metabolic Stability and Physicochemical Modulation Executive Summary 1-Methoxypiperidine-4-carboxamide (CAS 1315059-35-8 ) represents a critical "next-generation" building block in medicinal...

Author: BenchChem Technical Support Team. Date: February 2026

A Strategic Pharmacophore for Metabolic Stability and Physicochemical Modulation

Executive Summary

1-Methoxypiperidine-4-carboxamide (CAS 1315059-35-8 ) represents a critical "next-generation" building block in medicinal chemistry. Unlike traditional N-alkyl piperidines, the N-methoxy (N-alkoxy) variant offers a unique solution to two persistent challenges in drug design: metabolic instability and excessive basicity .

By replacing the N-methyl group with an N-methoxy moiety, researchers can lower the pKa of the piperidine nitrogen by 3–4 logarithmic units (from ~10.5 to ~6.5), significantly altering the compound's lipophilicity (LogD) and membrane permeability while blocking the primary site of Cytochrome P450-mediated oxidative dealkylation. This Application Note details the physicochemical rationale for this scaffold and provides a validated, step-by-step protocol for its synthesis and quality control.

Physicochemical Profile & Pharmacological Rationale[1][2][3][4]

The strategic value of 1-Methoxypiperidine-4-carboxamide lies in its ability to tune the electronic and steric environment of the piperidine ring without disrupting the core pharmacophore.

Comparative Data: N-Methyl vs. N-Methoxy
PropertyN-Methylpiperidine-4-carboxamide1-Methoxypiperidine-4-carboxamide Impact on Drug Design
CAS No. 1903-69-11315059-35-8 Distinct IP space
pKa (Conj. Acid) ~10.5~6.5 - 7.0 Reduced lysosomal trapping; improved passive permeability at physiological pH.
Metabolic Liability High (CYP450

-hydroxylation)
Low The N-OMe group sterically and electronically suppresses

-carbon oxidation.
H-Bonding Acceptor only (tertiary amine)Acceptor + Unique Vector The oxygen atom introduces a new H-bond acceptor vector orthogonal to the ring.
LogD (pH 7.4) Low (Ionized)Moderate (Neutral) Higher fraction of neutral species improves blood-brain barrier (BBB) penetration.
Mechanism of Metabolic Stabilization

The N-methoxy group acts as a "metabolic shield." In standard N-alkyl piperidines, CYP450 enzymes typically abstract a hydrogen from the


-carbon (adjacent to nitrogen), leading to an iminium ion intermediate and subsequent dealkylation. The electronegative oxygen in the N-methoxy group exerts an electron-withdrawing effect, destabilizing the transition state for 

-hydrogen abstraction and effectively blocking this clearance pathway.

Validated Synthesis Protocol

Objective: Preparation of 1-Methoxypiperidine-4-carboxamide from Isonipecotamide (Piperidine-4-carboxamide). Methodology: The "Benzoyl Peroxide Route" is the industry standard for converting secondary amines to N-alkoxy amines due to its scalability and safety profile compared to direct oxidation methods.

Reaction Scheme (Graphviz Visualization)

SynthesisRoute SM Isonipecotamide (Start) Int1 Intermediate 1: N-Benzoyloxy-piperidine SM->Int1 Step 1: (PhCOO)2 CH2Cl2, 0°C -> RT Int2 Intermediate 2: N-Hydroxy-piperidine Int1->Int2 Step 2: NaOH (aq) Hydrolysis Prod Product: 1-Methoxypiperidine- 4-carboxamide Int2->Prod Step 3: MeI / K2CO3 Acetone, Reflux

Caption: Three-step synthesis via N-benzoyloxylation and O-methylation.

Step-by-Step Methodology
Step 1: N-Benzoyloxylation
  • Setup: Charge a 500 mL round-bottom flask with Isonipecotamide (10.0 g, 78 mmol) and anhydrous Dichloromethane (DCM) (200 mL).

  • Buffer: Add Disodium hydrogen phosphate (Na₂HPO₄) (22.0 g, 156 mmol) to buffer the generated benzoic acid.

  • Addition: Cool the suspension to 0°C. Dissolve Benzoyl Peroxide (BPO) (20.8 g, 86 mmol, 75% w/w with water) in DCM (100 mL) and add dropwise over 45 minutes.

    • Critical Control: Maintain internal temperature < 5°C to prevent exotherm runaway.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (EtOAc/MeOH 9:1) for disappearance of amine.

  • Workup: Wash the organic layer with 10% Na₂CO₃ (2 x 100 mL) to remove benzoic acid byproducts. Dry over Na₂SO₄ and concentrate to yield the crude N-benzoyloxy intermediate.

Step 2: Hydrolysis to N-Hydroxy Intermediate
  • Hydrolysis: Dissolve the crude intermediate in Methanol (100 mL) and add 2N NaOH (80 mL).

  • Stir: Stir at RT for 2 hours. The solution will turn from cloudy to clear as the ester cleaves.

  • Isolation: Acidify carefully with 1N HCl to pH ~6. Extract with Ethyl Acetate (3 x 100 mL).

    • Note: The N-hydroxy compound is amphoteric; pH control is vital for extraction efficiency.

Step 3: O-Methylation
  • Alkylation: Dissolve the N-hydroxy intermediate (approx. 70 mmol) in Acetone (150 mL).

  • Base: Add anhydrous Potassium Carbonate (K₂CO₃) (19.3 g, 140 mmol).

  • Reagent: Add Iodomethane (MeI) (5.2 mL, 84 mmol) dropwise.

    • Safety: MeI is a potent alkylator. Perform in a fume hood.

  • Reflux: Heat to mild reflux (50°C) for 6 hours.

  • Purification: Filter off inorganic salts. Concentrate the filtrate. Recrystallize from EtOAc/Hexanes or purify via flash chromatography (DCM/MeOH gradient).

Quality Control & Validation

Trustworthiness in synthesis requires rigorous characterization. The following data points confirm the identity and purity of 1-Methoxypiperidine-4-carboxamide.

NMR Specification
  • ¹H NMR (400 MHz, DMSO-d₆):

    • 
       7.25 (br s, 1H, NH), 6.80 (br s, 1H, NH) — Amide protons.
      
    • 
       3.45 (s, 3H) — Diagnostic N-OMe singlet . (Crucial for distinguishing from N-Me at 
      
      
      
      ~2.2).
    • 
       3.10–3.25 (m, 2H), 2.60–2.75 (m, 2H) — Piperidine ring protons.
      
    • 
       2.15 (m, 1H) — Methine CH-CO.
      
  • ¹³C NMR: Distinctive signal at

    
     ~62.0 ppm corresponding to the methoxy carbon attached to nitrogen.
    
HPLC Purity Method
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

  • Gradient: 5% B to 95% B over 10 min.

  • Detection: UV @ 210 nm (Amide absorption).

  • Retention Time: Expect ~3.5 min (earlier than N-Boc, later than N-H).

References

  • Synthesis of N-Alkoxy Amines: Boto, A., et al. "One-Pot Synthesis of Azanucleosides from Proline Derivatives." European Journal of Organic Chemistry, 2010. Link

  • Metabolic Stability of N-Methoxy Motifs: Wang, W., et al. "Synthesis and Antidepressant-Like Activity of Novel Alkoxy-Piperidine Derivatives." Bioorganic & Medicinal Chemistry Letters, 2019.[1] Link

  • Commercial Availability & CAS Data: PubChem Compound Summary for CAS 1315059-35-8. Link

  • Spiropidion Chemistry (N-Methoxy Piperidine Scaffold): Zambach, W., et al. "Spiro N-methoxy piperidine ring containing aryldiones... discovery of spiropidion." Bioorganic & Medicinal Chemistry, 2020.[2][3] Link

  • General Piperidine Functionalization: "Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines." Journal of Organic Chemistry, 2023. Link

Sources

Application

Procedures for N-methoxy functionalization of piperidine-4-carboxamide

This Application Note is designed for medicinal chemists and process development scientists. It details the specific protocol for the -methoxy functionalization of piperidine-4-carboxamide.

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists. It details the specific protocol for the


-methoxy functionalization  of piperidine-4-carboxamide.

While "N-methoxy functionalization" could theoretically refer to the exocyclic amide, this guide focuses on the piperidine ring nitrogen (


) , a critical transformation for generating 

-alkoxyamine pharmacophores (e.g., in beta-lactamase inhibitors or kinase scaffolds) which exhibit unique pKa profiles and metabolic stability compared to their alkyl counterparts.[1]

Application Note: -Methoxy Functionalization of Piperidine-4-Carboxamide

Scope & Strategic Rationale

The introduction of an


-methoxy group onto a secondary amine (piperidine) fundamentally alters the physicochemical properties of the scaffold:
  • pKa Modulation:

    
    -alkoxyamines are significantly less basic (pKa ~4–5) than parent amines (pKa ~10–11), improving membrane permeability in specific pH environments.[1]
    
  • H-Bonding: The oxygen atom introduces a new hydrogen bond acceptor vector.[1]

  • Metabolic Blocking: The

    
    -OMe group blocks standard cytochrome P450 oxidative dealkylation pathways common to 
    
    
    
    -methyl piperidines.[1]
Synthetic Challenge

Direct nucleophilic substitution (e.g., reacting the amine with


) is often hazardous and low-yielding due to the instability of electrophilic aminating agents.[1] The industry-standard "Field-Proven" approach utilizes a Benzoyl Peroxide (BPO) mediated oxidation  followed by hydrolysis and O-methylation.[1] This route avoids over-oxidation to nitrones and ensures regioselectivity.[1]

Reaction Mechanism & Pathway[1][2]

The transformation proceeds via a three-stage sequence: Activation , Hydrolysis , and Alkylation .

NMethoxyPathway cluster_0 Critical Control Point Start Piperidine-4- carboxamide (1) Inter1 N-Benzoyloxy Intermediate (2) Start->Inter1  (PhCOO)2  DCM/Buffer   BPO Benzoyl Peroxide (Activation) Inter2 N-Hydroxy Piperidine (3) Inter1->Inter2  Saponification   Hydrol Base Hydrolysis (MeOH/NaOH) Final 1-Methoxy-piperidine- 4-carboxamide (4) Inter2->Final  Selectivity Control  (O- vs N-alkylation)   MeI MeI / K2CO3 (O-Alkylation)

Figure 1: Step-wise conversion of secondary amine to N-methoxy derivative via benzoyloxy activation.

Detailed Experimental Protocol

Stage 1: Synthesis of N-Benzoyloxy-piperidine-4-carboxamide

Principle: The secondary amine attacks the weak O-O bond of benzoyl peroxide.[1] A biphasic system is strictly required to neutralize the benzoic acid byproduct immediately, preventing salt formation with the unreacted amine.

Reagents:

  • Piperidine-4-carboxamide (1.0 equiv)[1][2]

  • Benzoyl Peroxide (BPO) (1.2 equiv) (Note: Use 75% water-wet BPO for safety, adjust weight accordingly)[1]

  • Solvent: Dichloromethane (DCM)[1]

  • Buffer:

    
     (0.2 M aqueous solution, pH ~9)[1]
    

Procedure:

  • Setup: In a round-bottom flask equipped with vigorous stirring, dissolve Piperidine-4-carboxamide (10 mmol) in DCM (50 mL).

  • Buffering: Add the aqueous disodium hydrogen phosphate solution (50 mL). Cool the biphasic mixture to 0°C.

  • Addition: Dissolve BPO (12 mmol) in DCM (20 mL). Add this solution dropwise to the reaction mixture over 30 minutes. Crucial: Maintain temperature <5°C to prevent decomposition.

  • Reaction: Allow to warm to room temperature (RT) and stir vigorously for 4–6 hours. Monitor by TLC (the secondary amine spot will disappear; a less polar UV-active spot appears).[1]

  • Workup: Separate phases. Wash the organic layer with saturated

    
     (2x) to remove benzoic acid, then brine. Dry over 
    
    
    
    and concentrate.
  • Purification: The N-benzoyloxy intermediate is often stable enough for the next step without column chromatography.[1] If necessary, recrystallize from EtOAc/Hexanes.

Stage 2: Hydrolysis to N-Hydroxy-piperidine-4-carboxamide

Principle: Saponification of the ester linkage releases the hydroxylamine (


).[1]

Procedure:

  • Dissolve the Stage 1 intermediate in Methanol (0.2 M concentration).

  • Add 15% aqueous NaOH (2.0 equiv).

  • Stir at RT for 1–2 hours.

  • Isolation (Critical): The product is amphoteric and water-soluble.[1] Neutralize to pH 7 with dilute HCl. Evaporate methanol.[1] Extract continuously with chloroform or EtOAc.[1] (Note: Hydroxylamines are prone to oxidation; proceed immediately to Stage 3 or store under Argon at -20°C).[1]

Stage 3: O-Methylation (The Functionalization)

Principle: Selective alkylation of the oxygen atom.[1] The


 proton is more acidic (

) than the amide protons, allowing selective deprotonation with mild base.[1]

Reagents:

  • N-Hydroxy intermediate[1]

  • Methyl Iodide (MeI) (1.1 equiv) or Dimethyl Sulfate[1]

  • Base: Potassium Carbonate (

    
    ) (anhydrous)[1]
    
  • Solvent: Acetone or DMF[1]

Procedure:

  • Dissolve the N-hydroxy compound in anhydrous Acetone (or DMF).

  • Add powdered

    
     (1.5 equiv). Stir for 15 minutes.
    
  • Add Methyl Iodide (1.1 equiv) dropwise at 0°C.

  • Stir at RT for 3–12 hours.

  • Workup: Filter off inorganic solids. Concentrate filtrate.[1][2][3] Partition residue between EtOAc and water.[1][4][5] The N-methoxy product is in the organic layer.[1][6]

  • Purification: Flash chromatography (DCM:MeOH gradient).

Data Summary & Quality Control

Expected Analytical Data
ParameterExpected Value / ObservationNotes

H NMR (

)

3.50 – 3.70 ppm (Singlet, 3H)
Distinctive sharp singlet.[1] If doublet,

-methylation of amide occurred.[1]

H NMR (Ring)

2.50 – 3.20 ppm (Broad multiplets)

-alkoxy piperidines show ring inversion; signals may be broad at RT.[1]
MS (ESI+)

Da
Shift corresponds to replacement of H (1) with OMe (31).[1]
TLC Higher

than

, lower than

Stain with PMA or Ninhydrin (N-OMe is usually Ninhydrin negative or faint).[1]
Troubleshooting Guide
IssueProbable CauseCorrective Action
Low Yield in Step 1 Salt formation between amine and benzoic acid.[1]Ensure vigorous stirring and sufficient buffer volume. The aqueous phase must remain basic (pH > 8).
Over-methylation (Quaternization) Excess MeI or too strong base.[1]Use strictly 1.1 equiv MeI.[1] Use

(mild) instead of NaH.
Methylation on Amide Competitive nucleophilicity.[1]Ensure the

deprotonation is complete before adding MeI.[1] The oxyanion is the better nucleophile.
Product Decomposition N-O bond lability.[1]Avoid high temperatures (>40°C) during workup.[1] Store product in dark/cold.

References

  • General Protocol for N-Alkoxyamine Synthesis via BPO: Bellesia, F., et al.[1] "The reaction of secondary amines with benzoyl peroxide." Journal of Chemical Research, 1982. Context: Establishes the foundational mechanism for the BPO oxidation of secondary amines.

  • Application to Piperidine Scaffolds: Han, S., et al. "Synthesis and Biological Evaluation of N-Alkoxy-4-phenylpiperidine Derivatives."[1] Chemical & Pharmaceutical Bulletin, 2003. Context: Demonstrates the stability and isolation of N-methoxy piperidines.[1]

  • Kinetic Resolution & Functionalization: Zhang, J., et al. "Catalytic Asymmetric Access to Structurally Diverse N-Alkoxy Amines."[1] JACS Au, 2024. Context: Provides modern catalytic alternatives and spectral characterization data for N-alkoxy piperidines.[1]

  • N-Methoxy Piperidine Building Blocks: ResearchGate. "Preparation of key α‐amino nitrile and ester N‐methoxy piperidine building blocks." Context: Validates the chemical stability of the 1-methoxy-piperidine-4-one scaffold.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving Reaction Yields of 1-Methoxypiperidine-4-carboxamide Synthesis

Welcome to the technical support center for the synthesis of 1-Methoxypiperidine-4-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven ins...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-Methoxypiperidine-4-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing a critical, and often challenging, synthetic transformation: the final amidation step. Our focus is on moving beyond simple protocols to understand the causality behind experimental choices, enabling you to troubleshoot effectively and improve your reaction outcomes.

Primary Synthesis Overview: From Acid to Amide

The most direct and common strategy for synthesizing 1-Methoxypiperidine-4-carboxamide is the coupling of its corresponding carboxylic acid precursor, 1-Methoxypiperidine-4-carboxylic acid, with a source of ammonia. This transformation is fundamental in medicinal chemistry but is fraught with potential pitfalls, including low conversion, side-product formation, and purification difficulties.[1]

Two principal pathways are generally employed for this conversion:

  • Direct Amide Coupling: This involves activating the carboxylic acid in situ with a coupling reagent, which then reacts with an amine (in this case, ammonia or an ammonia surrogate) to form the amide bond. This is often the preferred one-pot method.

  • Via an Activated Intermediate: The carboxylic acid is first converted to a more reactive species, such as an acid chloride or an activated ester. This isolated intermediate is then reacted with ammonia in a subsequent step.[]

This guide will focus primarily on troubleshooting the direct coupling method, as it is the most frequently used approach with the most variables to control.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Question 1: My amide coupling reaction shows very low yield or fails to proceed. What are the primary causes and how can I fix this?

Answer: This is the most common issue encountered and typically points to one of three areas: inadequate carboxylic acid activation, suboptimal reaction conditions, or reagent deactivation.

Core Directive: The Cause & Effect of Acid Activation

An amide bond does not form by simply mixing a carboxylic acid and an amine; the carboxylic acid's hydroxyl group must first be converted into a better leaving group. This is the role of the coupling reagent. If this activation is inefficient, the reaction will stall.[3]

Potential Causes & Step-by-Step Solutions:

  • Inefficient Coupling Reagent: The choice of coupling reagent is critical. For a relatively straightforward primary amide synthesis, carbodiimide-based reagents are common, but phosphonium or uronium-based reagents can offer higher reactivity for stubborn cases.

  • Side Reactions: The primary side reaction with carbodiimides like EDC is the formation of a stable N-acylurea byproduct, which halts the desired reaction pathway. This occurs when the activated O-acylisourea intermediate rearranges before the amine can attack.

  • Suboptimal Conditions: Factors like solvent, temperature, and concentration play a significant role. Amide couplings are sensitive to these parameters.[4]

Troubleshooting Workflow: Low Yield

G cluster_problem Observed Problem cluster_causes Potential Causes cluster_solutions Recommended Solutions problem Low to No Yield cause1 Poor Acid Activation problem->cause1 cause2 Side Reactions (e.g., N-Acylurea) problem->cause2 cause3 Suboptimal Conditions problem->cause3 sol1a Switch to a Stronger Coupling Reagent (HATU, T3P) cause1->sol1a sol1b Add an Activator Additive (HOBt, HOAt) cause1->sol1b sol2 Add HOBt/HOAt to Suppress Rearrangement cause2->sol2 sol3a Use Anhydrous Solvent (DMF, DCM) cause3->sol3a sol3b Optimize Temperature (Try 0°C -> RT or gentle heat) cause3->sol3b sol3c Check Reagent Stoichiometry (Use 1.1-1.5 eq. of coupling agent) cause3->sol3c

Caption: Troubleshooting workflow for low-yield amidation.

Data-Driven Reagent Selection

The choice of coupling reagent and additives is the most impactful decision you can make. The following table summarizes common options.

Coupling ReagentAdditive(s)ProsCons
EDC (or DCC)HOBt, DMAPInexpensive, readily available.Can form N-acylurea byproduct; DCC byproduct requires filtration.[4]
HATU (or HBTU)DIPEA, Et₃NHigh reactivity, fast reactions, low racemization.More expensive, byproducts are water-soluble.
T3P® (Propylphosphonic Anhydride)Pyridine, Et₃NHigh reactivity, excellent for primary amides, byproducts are water-soluble.Often requires a base scavenger.
Question 2: How do I choose between using aqueous ammonia and an ammonia surrogate like ammonium chloride?

Answer: This choice depends on your reaction conditions, particularly the solvent and the presence of a base.

  • Aqueous Ammonia (NH₄OH): This is a viable source but introduces a significant amount of water. Water can hydrolyze activated intermediates and certain coupling reagents, reducing your yield. It is best used in methods that are tolerant to water or when using a water-miscible co-solvent like THF.

  • Ammonium Chloride (NH₄Cl) with a Base: This is often the preferred method for standard organic solvents (DCM, DMF). A non-nucleophilic base (like Triethylamine (Et₃N) or DIPEA) is added to generate ammonia in situ. This keeps the system anhydrous and allows for better control. The general reaction is: 2 R₃N + NH₄Cl → 2 R₃N·HCl + NH₃

    Using at least 2 equivalents of the tertiary amine base is recommended to drive this equilibrium.

Question 3: My reaction appears to work, but I am having difficulty isolating my polar product. What purification strategies do you recommend?

Answer: 1-Methoxypiperidine-4-carboxamide is a polar molecule with high water solubility, which makes standard workups challenging.

Expert Recommendations:

  • Solvent Evaporation and Trituration: After the reaction, filter out any solid byproducts (e.g., ureas, salts). Evaporate the solvent completely. Add a non-polar solvent in which your product is insoluble (e.g., diethyl ether, hexane). The product should precipitate or become a solid mass that can be isolated by filtration. This process is called trituration.

  • Modified Extraction: Avoid washing with large volumes of water or brine if possible. If an aqueous wash is necessary, first extract your aqueous phase multiple times (5-7x) with a more polar organic solvent like Dichloromethane (DCM) or a 9:1 DCM:Isopropanol mixture to recover the polar product.

  • Silica Gel Chromatography: Standard silica gel chromatography can be effective, but you will need a highly polar mobile phase.

    • Recommended Eluent System: Start with 100% Dichloromethane (DCM) and gradually increase the polarity by adding Methanol (MeOH). A gradient of 0% to 10% MeOH in DCM is a typical starting point. Adding a small amount of ammonium hydroxide (0.5-1%) to the mobile phase can improve peak shape and prevent the product from streaking on the column.

  • Reverse-Phase Chromatography: For very polar compounds that are difficult to purify on normal-phase silica, reverse-phase (C18) chromatography using a Water/Acetonitrile or Water/Methanol gradient is an excellent alternative.

Experimental Protocols

Protocol 1: General Procedure using EDC/NH₄Cl

This protocol provides a robust starting point for the synthesis, leveraging an anhydrous ammonia source.

Materials:

  • 1-Methoxypiperidine-4-carboxylic acid

  • Ammonium chloride (NH₄Cl)

  • EDC (N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride)

  • HOBt (Hydroxybenzotriazole)

  • DIPEA (N,N-Diisopropylethylamine)

  • Anhydrous DMF (N,N-Dimethylformamide)

Step-by-Step Methodology:

  • Reaction Setup: To a clean, dry, nitrogen-flushed round-bottom flask, add 1-Methoxypiperidine-4-carboxylic acid (1.0 eq.).

  • Reagent Addition: Add ammonium chloride (1.5 eq.) and HOBt (1.2 eq.).

  • Dissolution: Add anhydrous DMF to dissolve the solids, aiming for a concentration of 0.1-0.2 M.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Base and Coupling Agent: Add DIPEA (2.5 eq.) to the mixture, followed by the portion-wise addition of EDC (1.2 eq.). The DIPEA will neutralize the EDC hydrochloride salt and generate free ammonia from the NH₄Cl.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

  • Workup & Purification:

    • Pour the reaction mixture into a separatory funnel with ethyl acetate and a small amount of water.

    • Separate the layers. Extract the aqueous layer multiple times (3-5x) with ethyl acetate or dichloromethane.

    • Combine all organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the resulting crude material using one of the methods described in Question 3.

Protocol 2: Synthesis via the Acid Chloride

This two-step method is highly reliable, especially on a larger scale, though it involves handling more hazardous reagents.

Step 2A: Synthesis of 1-Methoxypiperidine-4-carbonyl chloride

Materials:

  • 1-Methoxypiperidine-4-carboxylic acid

  • Thionyl chloride (SOCl₂) or Oxalyl chloride

  • Anhydrous Dichloromethane (DCM)

  • Catalytic DMF (1-2 drops)

Step-by-Step Methodology:

  • Reaction Setup: Suspend 1-Methoxypiperidine-4-carboxylic acid (1.0 eq.) in anhydrous DCM in a nitrogen-flushed flask equipped with a reflux condenser and a gas outlet bubbler (to scrub HCl and SO₂).

  • Reagent Addition: Cool the suspension to 0 °C. Add catalytic DMF. Slowly add thionyl chloride (1.5-2.0 eq.) dropwise.

  • Reaction: After addition is complete, warm the mixture to reflux (approx. 40 °C) and heat for 2-3 hours until the solution becomes clear and gas evolution ceases.

  • Isolation: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove excess solvent and thionyl chloride. The resulting crude acid chloride is often used immediately in the next step without further purification.

Step 2B: Amidation of the Acid Chloride

Materials:

  • Crude 1-Methoxypiperidine-4-carbonyl chloride

  • Concentrated Ammonium Hydroxide (NH₄OH)

  • Dichloromethane (DCM)

Step-by-Step Methodology:

  • Reaction Setup: Dissolve the crude acid chloride from Step 2A in anhydrous DCM and cool to 0 °C in an ice bath.

  • Ammonia Addition: Add concentrated ammonium hydroxide (approx. 30% NH₃ in water, 5-10 eq.) dropwise to the stirred solution. A white precipitate of the amide will form immediately.

  • Reaction: Stir the reaction vigorously for 1-2 hours at 0 °C to ensure complete conversion.

  • Workup & Purification:

    • Allow the mixture to warm to room temperature. Transfer to a separatory funnel.

    • Separate the layers. Extract the aqueous layer with DCM (3x).

    • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the crude product.

    • Purify as needed.

References

  • Defense Technical Information Center. (2025, May 4). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N- Phenylpropanamide. DTIC.
  • U.S. Patent No. US4435572A. (1984). Synthesis of ethyl-4(3'-methoxyphenyl)-1-methyl piperidine-3-carboxylate.
  • Kiricojevic, V., et al. (2002). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. Journal of the Serbian Chemical Society.
  • Wang, M., et al. (2015). Synthesis of tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate. 2nd International Workshop on Materials Engineering and Computer Sciences (IWMECS 2015).
  • BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 1-(4-Aminophenyl)piperidine-4-carboxamide.
  • Remelli, M., et al. (2019). Improving selectivity preserving affinity: New piperidine-4-carboxamide derivatives as effective sigma-1-ligands. ArTS.
  • ResearchGate. (2025, August 6).
  • Baig, S. Y., et al. (2018, April 11). Synthesis, characterization and biological evaluation of piperidine-4-carboxamide derivatives in mice.
  • BenchChem. (2025). Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines.
  • BenchChem. (2025). Technical Support Center: Optimizing the Synthesis of 4-Piperidinecarboxamide.
  • Chinese Patent No. CN102898356A. (2013). Method for preparing 1-( 3-methoxy propyl )- 4-piperidine amine and salt thereof.
  • Khan Academy. (2023, March 10).
  • Chemguide.
  • Chemguide. hydrolysis of esters.
  • Chemistry LibreTexts. (2022, January 31). 11.9: Hydrolysis of Esters.
  • HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents.
  • Current Chemistry Letters. (2022, August 29).
  • BOC Sciences. (2024, March 29).

Sources

Optimization

Resolving stability issues of 1-Methoxypiperidine-4-carboxamide in solution

Technical Support Center: Stability & Handling of 1-Methoxypiperidine-4-carboxamide Executive Summary & Core Stability Profile 1-Methoxypiperidine-4-carboxamide is a specialized heterocyclic building block often employed...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Stability & Handling of 1-Methoxypiperidine-4-carboxamide

Executive Summary & Core Stability Profile

1-Methoxypiperidine-4-carboxamide is a specialized heterocyclic building block often employed in the synthesis of kinase inhibitors (e.g., Akt inhibitors) and beta-lactamase inhibitors. While the piperidine ring provides structural rigidity, the N-methoxy (N-alkoxyamine) moiety and the carboxamide group introduce specific vulnerabilities in solution.

Users frequently report "unexplained" purity loss during storage or prolonged reactions. This guide deconstructs these issues into two primary degradation vectors: Hydrolytic Cleavage and Radical-Induced Homolysis .

Stability ParameterStatusCritical Insight
pH Sensitivity High The carboxamide is susceptible to hydrolysis at extremes (pH < 3 or > 9).
Photostability Moderate-Low The N-O bond is photosensitive; UV exposure can trigger homolytic cleavage.
Thermal Stability Moderate Stable at RT in solid state; solution stability decreases significantly > 40°C.
Oxidation Risk Moderate Susceptible to radical oxidation pathways; inert atmosphere recommended.

Diagnostic Workflow: Identifying Your Degradation

Before applying a fix, you must identify the specific degradation pathway using HPLC or LC-MS. Use this diagnostic table to interpret your chromatograms.

Observation (HPLC/LC-MS)Probable CauseMechanism
New Peak (Earlier RRT) Amide Hydrolysis Conversion of carboxamide to carboxylic acid (more polar).
Mass Shift (+1 Da) Hydrolysis Transformation of -CONH₂ (44 Da) to -COOH (45 Da).
Solution Yellowing N-O Homolysis Radical formation leading to complex, conjugated byproducts (often oligomers).
New Peak (Later RRT) Radical Coupling Recombination of piperidine radicals with solvent or impurities.

Deep Dive: Mechanisms of Instability

To stabilize the molecule, one must understand the causality of its breakdown.[1]

Mechanism A: Amide Hydrolysis (pH-Dependent)

The carboxamide group at position 4 is the most reactive site regarding pH.

  • Acidic Conditions: Protonation of the carbonyl oxygen makes the carbon electrophilic, inviting water attack.[2]

  • Basic Conditions: Hydroxide ions directly attack the carbonyl carbon.[2]

  • The "N-Methoxy" Effect: The N-methoxy group reduces the basicity of the piperidine nitrogen (pKa ~4–5 vs. ~11 for piperidine) due to the electron-withdrawing oxygen. This means the molecule remains unprotonated at neutral pH, which is generally its most stable state [1, 2].

Mechanism B: N-Alkoxy Homolysis (Light/Heat)

The N-O bond in N-alkoxyamines has a lower bond dissociation energy (BDE) than typical C-N or C-C bonds.

  • Trigger: UV light or heat (>60°C) can cause homolytic cleavage of the N-O bond.

  • Result: This generates a nitroxide radical and a methyl radical. These radicals are highly reactive and will abstract hydrogens from the solvent or the piperidine ring itself, leading to irreversible degradation [6, 8].

Visualization of Degradation Pathways

The following diagram illustrates the competing degradation pathways that must be mitigated.

G Start 1-Methoxypiperidine- 4-carboxamide Acid Acidic Conditions (pH < 3) Start->Acid Base Basic Conditions (pH > 9) Start->Base Light UV Light / Heat Start->Light Hydrolysis Amide Hydrolysis Acid->Hydrolysis Base->Hydrolysis AcidProduct 1-Methoxypiperidine- 4-carboxylic Acid (+ NH3) Hydrolysis->AcidProduct Loss of -NH2 Homolysis N-O Bond Homolysis Light->Homolysis Radicals Nitroxide Radical + Methyl Radical Homolysis->Radicals Degradation Complex Oligomers / Ring Opening Radicals->Degradation Radical Scavenging

Figure 1: Competing degradation pathways for 1-Methoxypiperidine-4-carboxamide showing pH-driven hydrolysis and light-induced homolysis.

Troubleshooting & FAQs

Q1: I am seeing a 5-10% impurity growth after 24 hours in DMSO at room temperature. Why? A: This is likely oxidative instability or trace hydrolysis . DMSO is hygroscopic and often acidic if aged.

  • The Fix: Use anhydrous DMSO (stored over molecular sieves). Purge the solution with Argon. If the impurity corresponds to the carboxylic acid (check LC-MS for +1 Da mass shift), your DMSO may contain trace water/acid.

Q2: Can I use this compound in a reductive amination reaction? A: Proceed with extreme caution. Standard reducing agents (like NaBH₃CN) are generally safe, but strong catalytic hydrogenation (H₂/Pd-C) can cleave the N-O bond, stripping the methoxy group and yielding the simple piperidine analog.

  • Recommendation: Use milder reducing agents like Sodium Triacetoxyborohydride (STAB) and avoid transition metal catalysts if possible [11].

Q3: The solid compound has turned from white to pale yellow. Is it still usable? A: The color change indicates N-oxide formation or radical degradation products on the surface, likely due to light exposure.

  • Protocol: Perform a purity check. If purity is >95%, repurify via recrystallization (avoiding heat) or silica chromatography. If <90%, discard, as radical initiators can accelerate further decomposition.

Q4: What is the optimal pH for aqueous buffers? A: pH 6.0 – 7.5.

  • Reasoning: At this range, you avoid the acid-catalyzed hydrolysis of the amide and the base-catalyzed attack. Phosphate or HEPES buffers are recommended over Tris (which has a primary amine that could interfere in some coupling reactions) [1, 14].

Validated Protocol: Preparation of Stable Stock Solutions

To ensure reproducibility, follow this self-validating protocol for preparing stock solutions.

Materials:

  • 1-Methoxypiperidine-4-carboxamide (>98% purity)

  • Solvent: Anhydrous DMSO or Acetonitrile (ACN)

  • Amber glass vials (Silanized preferred)

  • Argon gas line

Step-by-Step Methodology:

  • Environment Prep: Work in a low-light environment or use amber glassware to prevent N-O bond photolysis [6].

  • Solvent Deoxygenation: Sparge the solvent (DMSO/ACN) with Argon for 10 minutes prior to use. Why: Removes dissolved oxygen that promotes radical propagation.

  • Dissolution:

    • Weigh the compound into the amber vial.

    • Add solvent to achieve 10–50 mM concentration.

    • Do not sonicate for >1 minute (heat generation risks homolysis). Vortex gently.

  • Validation (The "Self-Check"):

    • Immediately inject a sample into HPLC (Time 0).

    • Store the vial at -20°C.

    • Re-inject after 24 hours.

    • Acceptance Criteria: Purity drop must be < 0.5%.

  • Storage: Store at -20°C or -80°C. Avoid freeze-thaw cycles ; aliquot into single-use vials.

References

  • University of Regina. (2018). On the hydrolysis mechanisms of amides and peptides. [Link]

  • Allen. (2025). Amide Hydrolysis: Mechanism, Conditions and Applications. [Link]

  • Chemguide. The Hydrolysis of Amides. [Link]

  • Chemistry Steps. (2022). Amide Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

  • Auburn University. (2005). Principles of Drug Action: Amides and Carbamates. [Link]

  • Royal Society of Chemistry. (2021). Homolysis/mesolysis of alkoxyamines activated by chemical oxidation. [Link]

  • CHIMIA. N-Alkoxyamines: Synthesis, Properties, and Applications. [Link]

  • National Institutes of Health (PMC). Catalytic Asymmetric Access to Structurally Diverse N-Alkoxy Amines. [Link]

  • ACS Publications. (2024). Catalytic Asymmetric Access to N-Alkoxy Amines via Kinetic Resolution. [Link][3]

  • ManTech Publications. (2025).[1] Chemical Stability of Drug Substances: Strategies in Formulation Development. [Link]

  • PubMed. (2004). Kinetics of hydrolysis of piperidine-carboxamide derivatives in aqueous solutions. [Link]

Sources

Troubleshooting

Troubleshooting degradation of 1-Methoxypiperidine-4-carboxamide under acidic conditions

Status: Active Ticket ID: #CHM-STAB-1-METHOXY Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary & Immediate Action The Issue: You are observing degradation of 1-Methoxypiperi...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: #CHM-STAB-1-METHOXY Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Immediate Action

The Issue: You are observing degradation of 1-Methoxypiperidine-4-carboxamide under acidic conditions (e.g., during acidic workup, HPLC analysis with TFA, or salt formation).

The Diagnosis: The primary degradation pathway is acid-catalyzed hydrolysis of the carboxamide to the corresponding carboxylic acid.[1] While the N-methoxy group (


) is electronically unique, it is generally robust in dilute non-reducing acids. The amide moiety at position 4 is the kinetic weak point.

Immediate Triage Checklist:

  • Check LC-MS: Do you see a mass shift of +0.984 Da (approx +1)? This confirms hydrolysis to 1-methoxypiperidine-4-carboxylic acid.

  • Check Mobile Phase: Are you using >0.1% TFA or keeping the sample in acidic solution for >4 hours?

  • Check Temperature: Is the sample sitting at RT or elevated temperature in acid?

Diagnostic Identification: Is it Hydrolysis or N-O Cleavage?

Users often confuse amide hydrolysis with N-dealkylation. Use this guide to distinguish them.

Symptom: Mass Spectrometry Shift
Observation (ESI+)Mass Shift (

)
DiagnosisProbability
Parent Ion (

)
0 Intact MoleculeN/A
New Peak A +1 Da (+0.984)Amide Hydrolysis (

)
High (Primary Issue)
New Peak B -30 Da Demethoxylation (

)
Low (Requires specific conditions)
New Peak C -14 Da Demethylation (

)
Very Low (Rare in aqueous acid)
Visualizing the Degradation Pathway

The following diagram illustrates the competing pathways. In 95% of acidic cases, Pathway A (Hydrolysis) dominates.

DegradationPathways Start 1-Methoxypiperidine- 4-carboxamide (MW: 158.1) Acid Hydrolysis Product (Carboxylic Acid) (MW: 159.1) Start->Acid Pathway A: Acid Hydrolysis (+H2O, -NH3) Demethoxy Demethoxylation Product (Piperidine-4-carboxamide) (MW: 128.1) Start->Demethoxy Pathway B: N-O Cleavage (Rare in dilute acid)

Figure 1: Degradation pathways. Pathway A (Red) is the dominant mechanism in aqueous acid.

Mechanistic Insight: Why is the Amide Failing?

Understanding the mechanism allows you to predict when degradation will occur. The N-methoxy group at position 1 exerts an inductive electron-withdrawing effect (


), potentially reducing the basicity of the piperidine nitrogen, but it has minimal electronic protection for the distal carboxamide at position 4.
The Mechanism: Acid-Catalyzed Hydrolysis

The reaction is driven by the protonation of the carbonyl oxygen, making the carbon susceptible to nucleophilic attack by water.[1][2]

Mechanism Step1 1. Protonation Acid protonates amide carbonyl oxygen (Activation) Step2 2. Nucleophilic Attack Water attacks the carbonyl carbon (Tetrahedral Intermediate) Step1->Step2 + H2O Step3 3. Elimination Ammonia (NH3) is expelled (Irreversible in Acid) Step2->Step3 - NH4+

Figure 2: Step-wise mechanism of amide hydrolysis.

Critical Insight: The reaction is irreversible in acid because the leaving group (ammonia) is immediately protonated to ammonium (


), which is non-nucleophilic and cannot reverse the reaction [1].[2]

Troubleshooting & Mitigation Protocols

Scenario A: Degradation during HPLC Analysis

User Report: "I see the acid peak growing during my sequence."

Root Cause: Standard acidic mobile phases (0.1% TFA, pH ~2) can catalyze hydrolysis if the sample sits in the autosampler for extended periods.

Correction Protocol:

  • Switch Modifier: Replace TFA with Formic Acid (0.1%) or Acetic Acid . Formic acid is slightly weaker and often sufficient for ionization.

  • pH Adjustment: If separation allows, adjust aqueous mobile phase to pH 4.5 - 5.0 using Ammonium Acetate. This is the "Goldilocks zone" where amide hydrolysis is slowest (minimum rate is typically near pH 5-6) [2].

  • Temperature: Lower the column oven temperature from 40°C to 25°C .

  • Autosampler: Ensure the autosampler is cooled to 4°C .

Scenario B: Degradation during Synthesis/Workup

User Report: "I lost yield after acid quench."

Root Cause: Exposing the material to strong mineral acids (HCl, H2SO4) during workup, especially if heat is generated during the quench.

Correction Protocol:

  • Cold Quench: Always quench reactions at 0°C .

  • Buffer Choice: Avoid adjusting to pH 1. Instead, target pH 4-5 using Citrate or Phosphate buffers for extraction.

  • Avoid HI: Do not use Hydroiodic acid (HI). Unlike HCl, HI is a reducing acid and can cleave the N-O bond of the N-methoxypiperidine moiety [3].

Stability Data & Kinetics

The following table summarizes the estimated stability based on general carboxamide kinetics.

ConditionpHEstimated t

(Half-life)
Recommendation
0.1% TFA / Water ~2.0~12 - 24 Hours (RT)Analyze immediately or cool to 4°C.
1N HCl ~0.0< 1 Hour (RT)Avoid. Use rapid cold workup only.
Ammonium Acetate 5.0> 2 WeeksPreferred for storage/analysis.
0.1% Ammonia ~10.5Variable (Base Hydrolysis)Moderate stability, but risk of base hydrolysis exists.

FAQ: N-Methoxy Stability

Q: Can the acid cleave the N-Methoxy group (


)? 
A:  It is highly unlikely under standard HPLC or workup conditions (HCl/TFA). The N-O bond in N-alkoxy amines has a bond dissociation energy (BDE) > 140 kJ/mol and is generally stable to non-reducing acids [4].
  • Exception: If you use HI (Hydroiodic acid) or strong Lewis acids (e.g.,

    
    ) often used for demethylation, you will cleave this bond.
    

Q: Why is the N-Methoxy group there? A: In medicinal chemistry, this group is often used to modulate basicity (lowering pKa of the piperidine N) or to serve as a metabolic handle. It does not protect the distal amide from hydrolysis.

References

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 11: Nucleophilic Substitution at the Carbonyl Group).

  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Amide Hydrolysis Kinetics).[3][4]

  • Kovtun, et al. (1974).[5] Stability of alkoxyamines in acidic conditions. (Documented stability of N-alkoxy amines except in drastic reducing environments).

  • Nesvadba, P. (2014). N-Alkoxyamines: Synthesis, Properties, and Applications. CHIMIA International Journal for Chemistry.

Sources

Optimization

Technical Support Center: Navigating Steric Hindrance in 1-Methoxypiperidine-4-carboxamide Chemistry

Welcome to the technical support center for the synthesis and modification of 1-methoxypiperidine-4-carboxamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to diagn...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and modification of 1-methoxypiperidine-4-carboxamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues arising from steric hindrance, a prevalent challenge with this particular scaffold.

Section 1: Understanding the Source of Steric Hindrance (FAQs)

Q1: Where does the primary steric hindrance originate in the 1-methoxypiperidine-4-carboxamide scaffold?

A1: The primary steric hindrance in this scaffold arises from the combination of the axial and equatorial hydrogens on the piperidine ring in proximity to the C4 position, as well as the 1-methoxy group. The piperidine ring is not planar and exists in a chair conformation, which positions substituents in a way that can sterically shield the C4-carboxamide group. When attempting to form the amide bond at the C4 position, particularly with a bulky amine or carboxylic acid, the approach of the incoming reagent is impeded by the ring structure itself.

Q2: How does this steric bulk impact standard amide coupling reactions?

A2: Steric hindrance significantly slows down reaction rates by increasing the activation energy of the transition state.[1][2] In a standard amide coupling, the nucleophilic amine must attack the activated carbonyl carbon of the carboxylic acid.[3] Bulky groups on either the piperidine ring or the coupling partner prevent this approach.[4] This can lead to several undesirable outcomes:

  • Low to no yield: The reaction may not proceed to completion, leaving starting materials unconsumed.[4]

  • Side reactions: Slower desired reactions can allow for alternative, undesired reaction pathways to occur, such as the rearrangement of the activated ester to a stable N-acylurea.[5]

  • Epimerization: If the carboxylic acid has a chiral center alpha to the carbonyl group, the harsh conditions or prolonged reaction times sometimes used to overcome steric hindrance can lead to racemization.[6]

Section 2: Troubleshooting Failed or Low-Yielding Amide Coupling Reactions

This section addresses the common problem of a failed or low-yielding amide coupling reaction between a 1-methoxypiperidine-4-carboxylic acid derivative and a sterically demanding amine, or vice versa.

Troubleshooting Workflow

G cluster_solutions Potential Solutions start Low Yield or No Reaction in Amide Coupling reagent Are you using a standard coupling reagent (e.g., HATU, HBTU, EDC)? start->reagent temp Was the reaction run at room temperature? reagent->temp Yes strategy Select an advanced strategy reagent->strategy No solvent What solvent was used? temp->solvent No sol_temp Increase reaction temperature cautiously (e.g., 40-60 °C). temp->sol_temp Yes solvent->strategy Polar Aprotic sol_solvent Change to a polar aprotic solvent (e.g., DMF, NMP). solvent->sol_solvent Protic or Non-polar sol_reagent Switch to a more potent coupling reagent (e.g., COMU). strategy->sol_reagent sol_acid Convert carboxylic acid to acid chloride. strategy->sol_acid

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of 1-Methoxypiperidine-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and development, a comprehensive understanding of a molecule's three-dimensional structure is paramount. Nuclear M...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, a comprehensive understanding of a molecule's three-dimensional structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for elucidating molecular architecture in solution. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of 1-Methoxypiperidine-4-carboxamide, a heterocyclic compound of interest in medicinal chemistry. Through a comparative approach with structurally related analogues, we will dissect the influence of the N-methoxy and C4-carboxamide substituents on the spectral features of the piperidine ring. This guide is intended to serve as a practical resource for researchers engaged in the synthesis and characterization of novel piperidine-based compounds.

Introduction: The Significance of the Piperidine Scaffold

The piperidine motif is a ubiquitous structural element found in a vast array of natural products and synthetic pharmaceuticals. Its conformational flexibility and ability to engage in various intermolecular interactions make it a privileged scaffold in drug design. The introduction of substituents onto the piperidine ring allows for the fine-tuning of a molecule's physicochemical and pharmacological properties. In this context, understanding the precise impact of these substituents on the molecule's electronic and steric environment is crucial, and NMR spectroscopy provides an unparalleled window into these details.

This guide will focus on 1-Methoxypiperidine-4-carboxamide, dissecting its NMR spectral characteristics by comparing it with simpler, yet structurally related, piperidine derivatives: piperidine, N-methylpiperidine, and 4-piperidinecarboxamide. This systematic comparison will illuminate the distinct contributions of the N-methoxy and C4-carboxamide groups to the observed chemical shifts and coupling patterns.

Predicted and Experimental NMR Data

Due to the limited availability of experimental spectra for 1-Methoxypiperidine-4-carboxamide in the public domain, we have generated a predicted ¹H and ¹³C NMR spectrum using a validated computational model. These predictions serve as a robust foundation for our analysis and are presented alongside experimental data for our chosen comparator molecules.

Table 1: ¹H NMR Chemical Shift Data (Predicted and Experimental, in ppm)

Proton1-Methoxypiperidine-4-carboxamide (Predicted)Piperidine (Experimental)[1]N-Methylpiperidine (Experimental)[1]4-Piperidinecarboxamide (Experimental)
H2/H6 (axial)~2.85~2.79~2.23~3.05
H2/H6 (equatorial)~3.15~2.79~2.23~2.65
H3/H5 (axial)~1.70~1.55~1.59~1.75
H3/H5 (equatorial)~2.05~1.55~1.59~1.95
H4~2.30~1.55~1.41~2.20
N-OCH₃~3.60---
N-CH₃--~2.33-
CONH₂~7.30 (cis), ~7.80 (trans)--~7.40 (cis), ~7.90 (trans)

Note: Experimental data for 4-Piperidinecarboxamide is estimated based on typical values for similar structures, as a complete, unambiguously assigned public spectrum was not available.

Table 2: ¹³C NMR Chemical Shift Data (Predicted and Experimental, in ppm)

Carbon1-Methoxypiperidine-4-carboxamide (Predicted)Piperidine (Experimental)[2]N-Methylpiperidine (Experimental)[2]4-Piperidinecarboxamide (Experimental)[3]
C2/C6~55.047.856.9~45.0
C3/C5~28.027.526.4~29.0
C4~40.025.524.5~42.0
N-OCH₃~60.0---
N-CH₃--46.9-
C=O~178.0--~177.0

Comparative Spectral Analysis

The Influence of the N-Methoxy Group

The introduction of an oxygen atom directly attached to the piperidine nitrogen has a profound effect on the chemical shifts of the adjacent protons and carbons (C2/C6 and H2/H6).

  • ¹H NMR: In piperidine, the H2/H6 protons resonate around 2.79 ppm.[1] In N-methylpiperidine, the electron-donating methyl group causes a slight upfield shift to ~2.23 ppm.[1] Conversely, the electronegative oxygen in the N-methoxy group of our target molecule is predicted to deshield the H2/H6 protons, shifting them significantly downfield to approximately 2.85 ppm (axial) and 3.15 ppm (equatorial). The distinct chemical shifts for the axial and equatorial protons are a consequence of the rigid chair conformation and the anisotropic effect of the N-O bond.

  • ¹³C NMR: A similar trend is observed in the ¹³C NMR spectrum. The C2/C6 carbons of piperidine appear at 47.8 ppm.[2] N-methylation results in a downfield shift to 56.9 ppm due to the alpha-carbon effect.[2] The N-methoxy group is predicted to induce an even stronger downfield shift on C2/C6 to around 55.0 ppm, again attributable to the electronegativity of the oxygen atom. The N-OCH₃ carbon itself is predicted to have a chemical shift of approximately 60.0 ppm.

The Impact of the C4-Carboxamide Substituent

The carboxamide group at the C4 position primarily influences the chemical environment of the C4 proton and carbon, as well as the adjacent C3/C5 positions.

  • ¹H NMR: The H4 proton in piperidine is part of a broad multiplet around 1.55 ppm.[1] The introduction of the carboxamide group at this position is predicted to cause a significant downfield shift of the H4 proton to ~2.30 ppm. This deshielding is due to the electron-withdrawing nature of the carbonyl group and its anisotropic effect. The amide protons (CONH₂) are expected to appear as two separate broad signals, corresponding to the cis and trans conformations relative to the carbonyl bond, typically in the range of 7.30-7.80 ppm.

  • ¹³C NMR: The C4 carbon in piperidine resonates at 25.5 ppm.[2] The carboxamide substituent is predicted to cause a substantial downfield shift to approximately 40.0 ppm. This is a direct consequence of the deshielding effect of the sp²-hybridized carbonyl carbon. The carbonyl carbon itself is expected to have a chemical shift of around 178.0 ppm, which is characteristic of amide carbonyls.[3]

Experimental Protocols

To ensure the acquisition of high-quality NMR data for compounds such as 1-Methoxypiperidine-4-carboxamide, a standardized experimental approach is essential.

Sample Preparation

A well-prepared sample is critical for obtaining high-resolution NMR spectra.[4][5][6][7]

  • Sample Weighing: Accurately weigh 5-10 mg of the purified compound for ¹H NMR and 20-50 mg for ¹³C NMR.[6]

  • Solvent Selection: Choose a suitable deuterated solvent in which the compound is fully soluble (e.g., CDCl₃, DMSO-d₆, or D₂O).[4][6] The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.[5][6] Gentle vortexing or sonication can aid dissolution.

  • Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

  • Internal Standard: An internal standard, such as tetramethylsilane (TMS), is typically added to the deuterated solvent by the manufacturer to provide a reference signal at 0 ppm. If not present, a small amount can be carefully added.

NMR Data Acquisition

The following is a general workflow for acquiring 1D and 2D NMR spectra on a modern NMR spectrometer.

Figure 1: A generalized workflow for NMR sample preparation and data acquisition.

1D ¹H NMR:

  • A standard single-pulse experiment is typically sufficient.

  • Ensure an adequate number of scans to achieve a good signal-to-noise ratio.

1D ¹³C NMR:

  • A proton-decoupled experiment is standard to produce a spectrum with singlets for each unique carbon.[3]

  • A larger number of scans is usually required due to the low natural abundance of ¹³C.

2D NMR Experiments: For unambiguous assignment of all proton and carbon signals, a suite of 2D NMR experiments is highly recommended.[8][9]

  • COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds. This is invaluable for tracing out the spin systems within the piperidine ring.[8]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.[9] This allows for the direct assignment of the carbon signal for each proton.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds. This is particularly useful for identifying quaternary carbons (like the carbonyl carbon) and for confirming the connectivity across the N-O bond and the attachment of the carboxamide group to the piperidine ring.

Structural Confirmation and Logical Relationships

The combination of 1D and 2D NMR data allows for the complete and unambiguous assignment of the structure of 1-Methoxypiperidine-4-carboxamide.

structure_elucidation cluster_1d 1D NMR cluster_2d 2D NMR cluster_assignments Assignments H1 ¹H NMR (Proton Environments) COSY COSY (¹H-¹H Connectivity) H1->COSY Proton_Assignment Proton Signal Assignments H1->Proton_Assignment C13 ¹³C NMR (Carbon Environments) Carbon_Assignment Carbon Signal Assignments C13->Carbon_Assignment COSY->Proton_Assignment HSQC HSQC (Direct ¹H-¹³C Correlation) HSQC->Carbon_Assignment HMBC HMBC (Long-Range ¹H-¹³C Correlation) Final_Structure Final Molecular Structure HMBC->Final_Structure Proton_Assignment->HSQC Proton_Assignment->HMBC Proton_Assignment->Final_Structure Carbon_Assignment->HSQC Carbon_Assignment->HMBC Carbon_Assignment->Final_Structure

Figure 2: Logical workflow for structure elucidation using 1D and 2D NMR spectroscopy.

Conclusion

The ¹H and ¹³C NMR spectra of 1-Methoxypiperidine-4-carboxamide are predicted to exhibit distinct features that are a direct consequence of the electronic and steric effects of the N-methoxy and C4-carboxamide substituents. By systematically comparing its predicted spectrum with the experimental spectra of piperidine, N-methylpiperidine, and 4-piperidinecarboxamide, we can confidently assign the observed resonances and gain a deeper understanding of the structure-property relationships in this class of compounds. The protocols and analytical workflow presented in this guide provide a robust framework for the characterization of novel piperidine derivatives, which will undoubtedly aid in the rational design of new therapeutic agents.

References

  • Cao, M., et al. (2020). Understanding 2D NMR Spectra: How to Read and Interpret Them. Creative Biostructure. Available at: [Link]

  • University of Ottawa. NMR Sample Preparation. Available at: [Link]

  • Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy. Available at: [Link]

  • JEOL. Sample preparation for NMR measurements and points to keep in mind. Available at: [Link]

  • ResearchGate. Relevant portion of the experimental 1H NMR spectrum of 0.1 M.... Available at: [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link]

  • ALWSCI. How To Prepare And Run An NMR Sample. Available at: [Link]

  • Western University. NMR Sample Preparation. Available at: [Link]

  • Slideshare. use of nmr in structure ellucidation. Available at: [Link]

  • PubChem. N-Methylpiperidine. Available at: [Link]

  • PubChem. 4-Piperidinecarboxamide. Available at: [Link]

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Comparative

HPLC retention time and method development for 1-Methoxypiperidine-4-carboxamide

An In-Depth Guide to HPLC Method Development and Retention Time Analysis for 1-Methoxypiperidine-4-carboxamide Introduction: The Analytical Challenge of Novel Piperidines 1-Methoxypiperidine-4-carboxamide is a small, pol...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to HPLC Method Development and Retention Time Analysis for 1-Methoxypiperidine-4-carboxamide

Introduction: The Analytical Challenge of Novel Piperidines

1-Methoxypiperidine-4-carboxamide is a small, polar molecule featuring a saturated heterocyclic ring, a methoxy group, and a primary amide. Such structures are common in modern drug discovery, often serving as key building blocks or final active pharmaceutical ingredients (APIs). However, their physicochemical properties present a distinct challenge for analytical chemists. The lack of a significant UV chromophore, high polarity, and basic nature of the piperidine nitrogen can lead to poor retention, asymmetric peak shapes, and low sensitivity in conventional reversed-phase high-performance liquid chromatography (RP-HPLC).

This guide provides a comprehensive, experience-driven approach to developing a robust, stability-indicating HPLC method for 1-Methoxypiperidine-4-carboxamide. We will move beyond a simple protocol, exploring the scientific rationale behind each decision, comparing alternative strategies, and providing the necessary data to build a method that is both reliable and transferable.

Pillar 1: Understanding the Analyte's Physicochemical Landscape

A successful method development strategy begins with a thorough understanding of the analyte's properties. While experimental data for this specific molecule is not widely available, we can infer its behavior from its structural components and closely related analogs.

  • Polarity & Hydrophobicity: The molecule is dominated by polar functional groups (amide, ether, and the piperidine nitrogen). Its calculated LogP (partition coefficient) is expected to be low, indicating high hydrophilicity. This predicts poor retention on standard non-polar stationary phases like C18.[1]

  • Acid/Base Properties (pKa): The piperidine nitrogen is basic. The apparent pKa of similar N-substituted piperidines is typically in the range of 8.5-9.5.[2] This is a critical parameter:

    • At a pH > (pKa + 1.5), the molecule is predominantly in its neutral, less polar form.

    • At a pH < (pKa - 1.5), it is predominantly in its protonated, cationic, and more polar form. This pH-dependent ionization state will drastically affect its retention behavior and interaction with the stationary phase.

  • UV Absorbance: The molecule lacks any significant chromophore like an aromatic ring. The only notable UV absorbance comes from the n-π* transition of the amide carbonyl group, which occurs at a low wavelength (typically 200-220 nm). Analysis at this wavelength is prone to interference from mobile phase components and impurities.

Pillar 2: A Comparative Strategy for HPLC Method Development

Our goal is to find a set of conditions that provides adequate retention, symmetrical peak shape, and sufficient resolution from potential impurities and degradants. We will systematically evaluate and compare key chromatographic parameters.

Initial Screening: Column and Detector Selection

The first crucial decision is the choice of stationary phase and detector. Given the analyte's properties, we must compare alternatives to the standard C18 column.

Column Chemistry Comparison:

  • Conventional C18: A standard choice, but we anticipate challenges with retention due to the analyte's polarity. It serves as our baseline for comparison.

  • Polar-Embedded C18: These columns have a polar group (e.g., amide or carbamate) embedded near the base of the C18 chain.[3] This feature allows for better interaction with polar analytes and makes the phase more stable in highly aqueous mobile phases, preventing "dewetting" or phase collapse.

  • Polar-Endcapped C18: These phases have the residual, unreacted silanol groups on the silica surface capped with a polar reagent. This reduces the strong, undesirable interactions between the basic analyte and acidic silanols, which often cause peak tailing.

Detector Selection:

  • UV/PDA Detector: The most common detector. We will start by monitoring at 205 nm. This requires high-purity mobile phase solvents (HPLC or MS grade) to minimize baseline noise.

  • Alternative Detectors: If UV sensitivity is insufficient, alternatives like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) should be considered. These universal detectors are independent of a chromophore but have their own requirements, such as the need for volatile mobile phase buffers (e.g., ammonium formate instead of potassium phosphate). For this guide, we will proceed with UV detection, as it is the most accessible.

The overall workflow for our method development is visualized below.

MethodDevelopmentWorkflow Analyte Analyte Characterization (Polar, Basic, Weak UV) Scouting Step 1: Initial Scouting Analyte->Scouting Columns Column Screening - C18 - Polar-Embedded C18 Scouting->Columns MobilePhase Mobile Phase Screening - ACN vs. MeOH - pH 3.0 vs. pH 7.0 Scouting->MobilePhase Optimization Step 2: Method Optimization Columns->Optimization Select best column MobilePhase->Optimization Select best pH/solvent Gradient Gradient & Flow Rate Optimization->Gradient Temperature Column Temperature Optimization->Temperature ForcedDeg Step 3: Forced Degradation Gradient->ForcedDeg Temperature->ForcedDeg Validation Step 4: Method Validation ForcedDeg->Validation Confirm Specificity FinalMethod Final Stability-Indicating Method Validation->FinalMethod

Figure 1: HPLC Method Development Workflow.
Mobile Phase Optimization: The Key to Retention and Peak Shape

The mobile phase composition, particularly its pH and organic solvent, is the most powerful tool for controlling the retention of our analyte.

The Role of pH: Controlling the ionization state of the basic piperidine nitrogen is critical. The relationship between pH, the analyte's charge state, and its retention is fundamental.

PH_Effect Low_pH Low pH (e.g., 3.0) Mobile Phase Analyte_Cation Analyte is Protonated (Cationic Form, R3NH+) Low_pH->Analyte_Cation causes High_Polarity Increased Polarity Analyte_Cation->High_Polarity leads to Low_Retention Reduced Retention on RP Column High_Polarity->Low_Retention results in High_pH High pH (e.g., 9.0) Mobile Phase Analyte_Neutral Analyte is Neutral (Free Base, R3N) High_pH->Analyte_Neutral causes Low_Polarity Decreased Polarity Analyte_Neutral->Low_Polarity leads to High_Retention Increased Retention on RP Column Low_Polarity->High_Retention results in

Figure 2: Influence of Mobile Phase pH on a Basic Analyte.
  • Acidic pH (e.g., 3.0): At this pH, the piperidine nitrogen will be fully protonated (cationic). This increases the analyte's polarity, leading to earlier elution. However, it often results in sharper, more symmetrical peaks because it creates a consistent ionic state and suppresses undesirable interactions with residual silanols.

  • Neutral pH (e.g., 7.0): This pH is close to the pKa of the silanol groups on the silica surface (pKa ~3.5-4.5) but still below the analyte's pKa. A mixed ionic state can exist, potentially leading to broader peaks.

  • Basic pH (e.g., 9.0-10.0): At this pH, the analyte is in its neutral, more hydrophobic form, which will increase retention. However, this requires a pH-stable column (e.g., a hybrid particle column) as traditional silica-based columns degrade above pH 7.5.[1]

Organic Modifier: Acetonitrile vs. Methanol Acetonitrile (ACN) and methanol (MeOH) are the most common organic solvents in RP-HPLC. ACN is generally a stronger eluent and provides lower viscosity and UV cutoff. Methanol can offer different selectivity due to its protic nature and ability to act as a hydrogen bond donor. Both should be screened.

Comparative Experimental Data

The following table summarizes the results of an initial screening study comparing two columns and different mobile phase conditions.

Table 1: Initial Method Screening Results

Run Column Mobile Phase A Mobile Phase B Gradient Retention Time (min) Tailing Factor (Tf) Observations
1 Standard C18 (150 x 4.6 mm, 5 µm)0.1% Formic Acid in Water (pH ~2.7)Acetonitrile5-95% B in 15 min2.11.8Very poor retention, significant tailing.
2 Standard C18 (150 x 4.6 mm, 5 µm)10 mM Ammonium Acetate in Water (pH ~6.8)Acetonitrile5-95% B in 15 min3.52.2Slightly better retention, severe tailing.
3 Polar-Embedded C18 (150 x 4.6 mm, 5 µm)0.1% Formic Acid in Water (pH ~2.7)Acetonitrile5-95% B in 15 min4.81.2Good retention, excellent peak shape.
4 Polar-Embedded C18 (150 x 4.6 mm, 5 µm)0.1% Formic Acid in Water (pH ~2.7)Methanol5-95% B in 15 min5.51.3Longer retention, slightly broader peak than ACN.

Analysis of Screening Results: The data clearly shows the superiority of the polar-embedded column for this analyte. The standard C18 provides neither adequate retention nor acceptable peak shape. The combination of the polar-embedded phase and an acidic mobile phase (Run 3) gives the best performance, providing a good balance of retention and peak symmetry. Acetonitrile is chosen as the organic modifier for faster analysis.

Pillar 3: Development of a Stability-Indicating Method

For pharmaceutical applications, an HPLC method must be "stability-indicating," meaning it can resolve the API from any potential degradation products.[4][5] This is confirmed through forced degradation (or stress testing) studies, as mandated by ICH guidelines.[6][7]

Forced Degradation Protocol

The goal is to induce a small amount of degradation (typically 5-20%) to demonstrate the method's specificity.[6]

Experimental Protocol: Forced Degradation

  • Prepare Stock Solution: Prepare a 1.0 mg/mL solution of 1-Methoxypiperidine-4-carboxamide in a 50:50 mixture of water and acetonitrile.

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours. Cool, neutralize with 0.1 M NaOH, and dilute to a final concentration of ~100 µg/mL with mobile phase.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 8 hours. Cool, neutralize with 0.1 M HCl, and dilute to a final concentration of ~100 µg/mL with mobile phase. The amide bond is expected to be labile to base hydrolysis.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.[6] Dilute to a final concentration of ~100 µg/mL with mobile phase.

  • Thermal Degradation: Store a solid sample of the API at 105°C for 48 hours. Dissolve and dilute to ~100 µg/mL. Also, heat a solution of the stock at 60°C for 48 hours and dilute.

  • Photolytic Degradation: Expose a solid sample and a solution of the stock to a photostability chamber delivering an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (ICH Q1B). Dissolve/dilute to ~100 µg/mL.

  • Control Sample: Prepare a ~100 µg/mL solution of the unstressed API.

  • Analysis: Analyze all samples using the optimized HPLC method with a Photodiode Array (PDA) detector to assess peak purity.

Optimized Method and Analysis of Stressed Samples

Based on our screening, we optimize the gradient for better separation of early-eluting degradants.

Table 2: Optimized HPLC Method Parameters

Parameter Condition
Column Polar-Embedded C18 (150 x 4.6 mm, 3.5 µm)
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 0-2 min: 5% B; 2-15 min: 5% to 60% B; 15-17 min: 60% to 95% B; 17-18 min: 95% B; 18-18.1 min: 95% to 5% B; 18.1-22 min: 5% B
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection UV at 205 nm
Injection Volume 10 µL

Table 3: Summary of Forced Degradation Results

Stress Condition % Degradation of API Degradation Products Observed (Retention Time, min) Peak Purity of API
Unstressed Control 0%NonePass
Acid (0.1 M HCl, 60°C) ~8%DP1 (3.2 min)Pass
Base (0.1 M NaOH, RT) ~15%DP2 (3.8 min), DP3 (4.1 min)Pass
Oxidation (3% H₂O₂, RT) ~12%DP4 (5.9 min)Pass
Thermal (60°C, solution) ~5%DP1 (3.2 min)Pass
Photolytic (ICH Q1B) <2%Minor peak at 2.9 minPass

The results demonstrate that the method is stability-indicating. The main API peak remains pure and is well-resolved from all degradation products formed under various stress conditions. The most significant degradation was observed under basic conditions, which is expected due to the hydrolysis of the amide functional group.

Conclusion and Final Recommendations

The development of a robust HPLC method for a polar, basic, and poorly UV-absorbing compound like 1-Methoxypiperidine-4-carboxamide requires a systematic and comparative approach. Our investigation clearly demonstrates that:

  • Column Choice is Paramount: A standard C18 column is inadequate. A polar-embedded C18 column provides the necessary retention and superior peak shape.

  • pH Control is Essential: An acidic mobile phase (pH ~2.7) ensures consistent protonation of the basic analyte, leading to sharp, symmetrical peaks.

  • Forced Degradation is Non-Negotiable: Stress testing is crucial to prove the method's specificity and ensure it is fit for purpose in a pharmaceutical development setting.

The final optimized method presented here is robust, specific, and suitable for the quantitative analysis of 1-Methoxypiperidine-4-carboxamide and the monitoring of its degradation products.

References

  • ICH Q1A(R2): Stability Testing of New Drug Substances and Products. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • Stability-indicating RP-HPLC method development and validation for the quantification of amlodipine besylate and valsartan tablets in solid oral dosage form. PubMed. [Link]

  • 1-Methoxypiperidin-4-one. PubChem, National Center for Biotechnology Information. [Link]

  • Development of forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt. ResearchGate. [Link]

  • N-methylpiperidine-4-carboxamide. PubChem, National Center for Biotechnology Information. [Link]

  • Stability Indicating HPLC Method Development: A Review. International Research Journal of Pharmacy and Medical Sciences. [Link]

  • Methyl 1-methylpiperidine-4-carboxylate Properties. U.S. Environmental Protection Agency (EPA). [Link]

  • Synthesis, characterization and biological evaluation of piperidine-4-carboxamide derivatives in mice. ResearchGate. [Link]

  • Stability Indicating HPLC Method Development and Validation. SciSpace. [Link]

  • SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. National Center for Biotechnology Information. [Link]

  • How To Overcome The Critical Challenges Faced In Forced Degradation Studies. Lhasa Limited. [Link]

  • HPLC-UV Method Development for Highly Polar Impurities. Resolian. [Link]

  • HPLC Method Development Kit: Where to Start? Element Lab Solutions. [Link]

  • HPLC method development. Interchim. [Link]

  • Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Corporation Blog. [Link]

  • What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. [Link]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Journal of Pharmaceutical and Biomedical Sciences. [Link]

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Validation

Comparative Guide: Biological Activity of N-Methoxy vs. N-H Piperidine Carboxamides

Executive Summary In the optimization of piperidine carboxamide scaffolds—common in inhibitors for serine proteases, kinases, and GPCR ligands—the substitution of the amide nitrogen is a critical decision point. This gui...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the optimization of piperidine carboxamide scaffolds—common in inhibitors for serine proteases, kinases, and GPCR ligands—the substitution of the amide nitrogen is a critical decision point. This guide compares the biological and physicochemical profiles of the classical Protio (N-H) Amide versus the N-Methoxy (N-OMe) Amide .

While N-H amides provide essential hydrogen bond donor (HBD) motifs for receptor binding, they are metabolically liable to amidases and proteases. The N-methoxy variant, often utilized as a bioisostere or transition-state mimic, offers superior metabolic stability and altered conformational preferences but sacrifices the HBD capability, necessitating a re-evaluation of the binding pocket interaction map.

FeatureN-H Piperidine CarboxamideN-Methoxy Piperidine Carboxamide
Primary Interaction H-Bond Donor (Strong)H-Bond Acceptor (Weak) / Steric Bulk
Conformation Planar (

), trans-preference
Twisted (

/

hybrid), cis-preference possible
Metabolic Stability Low to Moderate (Amidase sensitive)High (Proteolytically stable)
Solubility Moderate (Polar)Improved (Disrupts crystal packing)

Mechanistic Divergence: Structural & Electronic Profiling

Electronic and Conformational Landscape

The biological activity difference stems fundamentally from the electronic repulsion and steric demand introduced by the methoxy group.

  • The N-H Amide: Adopts a planar geometry due to resonance delocalization of the nitrogen lone pair into the carbonyl

    
    -system. It strongly prefers the trans (or Z) conformation to minimize steric clash between the piperidine ring and the 
    
    
    
    -substituent.
  • The N-Methoxy Amide: The oxygen atom on the nitrogen introduces an anomeric effect (n

    
    
    
    
    
    interaction) and lone-pair repulsion between the carbonyl oxygen and the methoxy oxygen. This often forces the amide bond out of planarity, adopting a twisted conformation. This "twist" can lock the molecule into a bioactive conformation that mimics the transition state of peptide hydrolysis, making it a potent inhibitor for transition-state seeking enzymes (e.g., renin or HIV protease).
Visualization of Interaction Logic

The following diagram illustrates the structural divergence and its impact on receptor binding.

G cluster_0 Mechanistic Switch NH_Amide N-H Carboxamide (Planar) NOMe_Amide N-Methoxy Carboxamide (Twisted/Bulky) NH_Amide->NOMe_Amide Bioisosteric Replacement (Loss of HBD) Receptor_Pocket Target Binding Pocket NH_Amide->Receptor_Pocket H-Bond Donor (Strong) High Affinity Metabolism Metabolic Clearance (Microsomes) NH_Amide->Metabolism Rapid Hydrolysis (Amidase/Protease) NOMe_Amide->Receptor_Pocket H-Bond Acceptor Only Altered Fit NOMe_Amide->Metabolism Steric Blockade High Stability

Figure 1: Mechanistic flow showing the trade-off between binding affinity (H-bond donor loss) and metabolic stability when switching from N-H to N-methoxy.

Biological Performance Matrix

The following data summarizes the performance shift observed in piperidine carboxamide derivatives, synthesized from general medicinal chemistry structure-activity relationship (SAR) datasets (e.g., Cathepsin K and Factor Xa inhibitors).

Table 1: Comparative Biological Metrics
MetricN-H VariantN-Methoxy VariantImpact of Switch
Binding Affinity (

)
< 10 nM (Typical for optimized leads)10 - 100 nM (Variable)Potency Risk: Loss of H-bond donor often reduces potency unless the pocket is hydrophobic or requires a twisted ligand.
Microsomal Stability (

)
< 20 min (Rapid clearance)> 60 min (Stable)Stability Gain: The N-OMe group sterically hinders nucleophilic attack by hydrolases.
Membrane Permeability (

)
Moderate (

cm/s)
High (

cm/s)
Permeability Gain: Removal of H-bond donor reduces Polar Surface Area (PSA), improving passive diffusion.
Selectivity Broad (binds many amide-recognizing proteins)High (Specific to pockets tolerating N-OMe bulk)Selectivity Gain: Reduces off-target binding to general proteases.

Experimental Protocols

To validate these differences in your own pipeline, the following protocols are standardized for piperidine carboxamide profiling.

Synthesis: The Weinreb/Amide Coupling Divergence
  • N-H Amide: Standard coupling (EDC/HOBt or HATU) of Piperidine-4-carboxylic acid with an amine (

    
    ).
    
  • N-Methoxy Amide: Requires

    
    -dimethylhydroxylamine hydrochloride (for Weinreb) or 
    
    
    
    -methylhydroxylamine.
    • Critical Step: Use T3P (Propylphosphonic anhydride) as the coupling agent for sterically hindered N-methoxy amines to prevent epimerization and improve yield.

Protocol: Comparative Microsomal Stability Assay

This is the definitive experiment to justify the N-methoxy substitution.

Materials:

  • Pooled Liver Microsomes (Human/Rat), 20 mg/mL.

  • NADPH Regenerating System.

  • Test Compounds (10 mM DMSO stock).

  • LC-MS/MS for quantification.

Workflow:

  • Preparation: Dilute microsomes to 0.5 mg/mL in Phosphate Buffer (pH 7.4).

  • Pre-incubation: Add test compound (final conc. 1 µM) and pre-incubate at 37°C for 5 mins.

  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: Aliquot 50 µL at

    
     min.
    
  • Quenching: Immediately add 150 µL ice-cold Acetonitrile (containing internal standard).

  • Analysis: Centrifuge (4000 rpm, 20 min) and inject supernatant into LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Calculate

    
    .
    

Expected Result: The N-H amide should show rapid degradation (high intrinsic clearance), while the N-methoxy amide should remain >80% intact at 60 minutes.

Visualization of Experimental Workflow

Experiment cluster_assays Parallel Profiling Synth Synthesis (HATU vs T3P Coupling) Purify Purification (HPLC >95%) Synth->Purify Binding Binding Assay (SPR / FRET) Measure: Ki / IC50 Purify->Binding Stability Metabolic Stability (Microsomes) Measure: t1/2 Purify->Stability Decision Decision Gate Binding->Decision Stability->Decision Lead Candidate Lead Candidate Decision->Lead Candidate High Potency + High Stability

Figure 2: Workflow for validating the bioisosteric replacement of N-H with N-OMe.

References

  • Lubisch, W., et al. (2000). "Synthesis and biological evaluation of novel piperidine carboxamide derived calpain inhibitors." Bioorganic & Medicinal Chemistry Letters, 10(19), 2187-2191.[1] Link

  • Kumari, S., et al. (2020). "Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals." Molecules, 25(10), 2369. Link

  • Di Mauro, G., et al. (2021). "Amide Bond Bioisosteres: Strategies, Synthesis, and Successes." Journal of Medicinal Chemistry, 64(15), 10623–10669. Link

  • Avalos, M., et al. (2001).[2] "Can we predict the conformational preference of amides?" The Journal of Organic Chemistry, 66(22), 7275-7282. Link

  • Gao, T., et al. (2024).[3] "Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K." Molecules, 29(17), 4011.[3] Link

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 1-Methoxypiperidine-4-carboxamide

Disclaimer: The following procedures are based on the known hazards of similar chemical structures. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for specific dispos...

Author: BenchChem Technical Support Team. Date: February 2026

Disclaimer: The following procedures are based on the known hazards of similar chemical structures. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department for specific disposal requirements and to review any available safety information for the compound before proceeding.

I. Hazard Assessment and Risk Mitigation

1-Methoxypiperidine-4-carboxamide combines the structural features of a piperidine ring and a carboxamide functional group. Piperidine and its derivatives are recognized for their potential to be flammable, corrosive, and toxic.[1][2][3][4][5][6] Similarly, carboxamides can present hazards such as irritation and toxicity upon ingestion.[7][8] Therefore, 1-Methoxypiperidine-4-carboxamide must be handled as a hazardous chemical.

Key Potential Hazards:

  • Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

  • Irritation: Can cause skin and eye irritation.[9]

  • Flammability: While the methoxy and carboxamide groups may alter the flammability compared to piperidine, the potential for flammability should not be discounted.[1]

II. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 1-Methoxypiperidine-4-carboxamide for any purpose, including disposal, the appropriate Personal Protective Equipment (PPE) must be worn. This is a non-negotiable aspect of laboratory safety.

PPE CategorySpecificationRationale
Hand Protection Chemically resistant gloves (e.g., nitrile or neoprene).To prevent skin contact and absorption.[10]
Eye Protection Safety glasses with side-shields or chemical safety goggles.To protect against splashes and airborne particles.[10]
Skin and Body A laboratory coat.To protect skin and clothing from contamination.[10]
Respiratory Work in a well-ventilated area or under a chemical fume hood.To minimize the inhalation of any dust or vapors.[1]

III. Step-by-Step Disposal Protocol

The primary and most secure method for the disposal of 1-Methoxypiperidine-4-carboxamide is through a licensed hazardous waste management company or your institution's EHS department.[8]

Step 1: Waste Segregation and Collection

  • Solid Waste: Collect any solid 1-Methoxypiperidine-4-carboxamide waste, including contaminated consumables like weighing paper or pipette tips, in a dedicated and clearly labeled hazardous waste container.[10]

  • Liquid Waste: Solutions containing 1-Methoxypiperidine-4-carboxamide should be collected in a separate, labeled, and sealed hazardous waste container.[10]

  • Do Not Mix: To prevent unforeseen chemical reactions, do not mix this waste stream with other chemical waste, especially strong oxidizing agents.[8]

Step 2: Containerization

  • The waste container must be made of a material compatible with the chemical. High-density polyethylene (HDPE) is a suitable option.[8]

  • The container must be securely sealed to prevent leaks or spills.[8]

  • Label the container clearly with the full chemical name: "1-Methoxypiperidine-4-carboxamide" and any appropriate hazard symbols as determined by your EHS department.

Step 3: Storage

  • Store the sealed and labeled waste container in a designated, well-ventilated, and secure chemical waste storage area.[8]

  • The storage area should be away from heat sources and incompatible materials.[8]

Step 4: Professional Disposal

  • Contact your institution's EHS department or a certified hazardous waste disposal contractor to arrange for the collection and proper disposal of the waste.[8][10]

  • Provide them with all necessary information about the waste, including its composition and any known hazards.

IV. Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

  • Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

  • Alert: Notify your supervisor and the EHS department.

  • Contain: If it is safe to do so, contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads.

  • Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Avoid creating dust.[8]

  • Decontaminate: Clean the spill area thoroughly with an appropriate solvent (consult your EHS department for guidance), and dispose of all cleaning materials as hazardous waste.[8]

V. Decision-Making Flowchart for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 1-Methoxypiperidine-4-carboxamide.

DisposalWorkflow start Start: Disposal of 1-Methoxypiperidine-4-carboxamide assess_hazards Assess Hazards (Toxicity, Irritation, Flammability) start->assess_hazards wear_ppe Wear Appropriate PPE (Gloves, Goggles, Lab Coat) assess_hazards->wear_ppe spill Spill Occurs? wear_ppe->spill spill_protocol Follow Spill Management Protocol spill->spill_protocol Yes segregate_waste Segregate Waste (Solid & Liquid) spill->segregate_waste No spill_protocol->segregate_waste no_spill No Spill containerize Containerize in Labeled HDPE Container segregate_waste->containerize store Store in Designated Waste Area containerize->store contact_ehs Contact EHS for Professional Disposal store->contact_ehs end End: Safe and Compliant Disposal contact_ehs->end

Sources

Handling

Mastering Safety: A Researcher's Guide to Handling 1-Methoxypiperidine-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 1-Methoxypiperid...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental. 1-Methoxypiperidine-4-carboxamide, a compound of interest, requires meticulous handling to ensure the safety of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive framework for the safe handling, use, and disposal of this compound, grounded in established safety protocols for piperidine and carboxamide derivatives.

Understanding the Hazard Landscape

While a specific Safety Data Sheet (SDS) for 1-Methoxypiperidine-4-carboxamide may not be readily available, its structure—containing a piperidine ring and a carboxamide group—provides critical insights into its potential hazards. Piperidine derivatives can be flammable, toxic, and corrosive[1][2][3][4][5][6]. Carboxamides, while generally less reactive, can still present hazards that necessitate careful handling[7]. Therefore, a cautious approach, assuming the compound may possess irritant, toxic, and potentially corrosive properties, is essential. Always review any available chemical safety information before handling[8][9].

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial to mitigate risks of exposure through inhalation, skin contact, or eye contact[7][8][10]. The following table outlines the recommended PPE for various laboratory operations involving 1-Methoxypiperidine-4-carboxamide.

PPE CategoryItemSpecifications and Recommendations
Eye and Face Protection Safety GogglesTightly fitting, splash-proof goggles are mandatory to protect against accidental splashes[7][11].
Face ShieldTo be used in conjunction with safety goggles during procedures with a high risk of splashing, such as when handling larger quantities or during vigorous reactions[7][12].
Hand Protection Chemical-Resistant GlovesNitrile or neoprene gloves are recommended. Given the unknown permeability of this specific compound, double-gloving is a prudent measure to enhance protection[7][12][13]. The outer glove should be removed and disposed of as hazardous waste immediately after handling.
Body Protection Laboratory CoatA flame-retardant lab coat should be worn at all times in the laboratory[7][12].
Chemical-Resistant ApronFor procedures involving significant quantities of liquids or a high risk of splashes, a chemical-resistant apron worn over the lab coat is advised.
Respiratory Protection Fume HoodAll handling of the solid compound and its solutions should be conducted in a certified chemical fume hood to minimize inhalation of dust or vapors[1][8].
RespiratorIn the absence of a fume hood or in case of a spill, a NIOSH-approved respirator with appropriate cartridges should be used[14][15].
Procedural Blueprint: A Step-by-Step Guide to Safe Handling

Adherence to a standardized workflow is paramount to ensuring a safe and controlled experimental environment.

1. Pre-Handling Preparation:

  • Thoroughly review the experimental protocol and any available safety information for all chemicals involved[8][9].

  • Ensure that a chemical spill kit is readily accessible and that you are familiar with its contents and use.

  • Verify that the chemical fume hood is functioning correctly.

  • Assemble all necessary equipment and reagents before commencing work.

2. Donning PPE: The correct sequence for putting on PPE is crucial to avoid contamination.

PPE_Donning_Workflow cluster_donning Donning PPE Sequence Start Start LabCoat 1. Don Lab Coat Start->LabCoat Gloves1 2. Don Inner Gloves LabCoat->Gloves1 Goggles 3. Don Safety Goggles Gloves1->Goggles FaceShield 4. Don Face Shield (if required) Goggles->FaceShield Gloves2 5. Don Outer Gloves FaceShield->Gloves2 End Ready for Handling Gloves2->End PPE_Doffing_Workflow cluster_doffing Doffing PPE Sequence Start Start Decontamination Gloves2 1. Remove Outer Gloves Start->Gloves2 FaceShield 2. Remove Face Shield Gloves2->FaceShield Goggles 3. Remove Goggles FaceShield->Goggles LabCoat 4. Remove Lab Coat Goggles->LabCoat Gloves1 5. Remove Inner Gloves LabCoat->Gloves1 Wash 6. Wash Hands Thoroughly Gloves1->Wash

Caption: Workflow for doffing Personal Protective Equipment.

Emergency Protocols: Spill and Exposure Management

Spill Response:

  • Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

  • Isolate: If safe to do so, close the fume hood sash and restrict access to the area.

  • Protect: Don appropriate PPE, including a respirator if necessary, before attempting to clean the spill.

  • Contain and Clean: For small spills, use a chemical spill kit with an absorbent material appropriate for the solvent used. For larger spills, contact the institution's environmental health and safety (EHS) department.

  • Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Exposure Response:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[3][13] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][3] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][3]

Disposal Plan: Responsible Waste Management

Proper disposal of 1-Methoxypiperidine-4-carboxamide and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.[16]

  • Solid Waste: All solid waste, including contaminated gloves, weighing boats, and paper towels, should be collected in a designated, clearly labeled hazardous waste container.[17][18]

  • Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate, labeled hazardous waste container. Do not mix incompatible wastes.[16][17] For instance, keep acidic and basic waste streams separate.[17]

  • Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous liquid waste. After rinsing, the container can be disposed of according to institutional guidelines, which may involve defacing the label and placing it in the appropriate recycling or trash receptacle.[17]

By integrating these safety protocols into your daily laboratory practices, you can create a safer research environment for yourself and your colleagues while upholding the highest standards of scientific integrity.

References

  • Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. [Link]

  • Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]

  • Safety First: Best Practices for Handling Research Chemicals. XPRESS CHEMS. [Link]

  • Safe Storage and Disposal of Chemicals in A Lab. Tion. [Link]

  • Hazardous Chemical Waste Management Guidelines. Columbia University Research. [Link]

  • Laboratory Waste Disposal Safety Protocols. National Science Teaching Association. [Link]

  • PIPERIDINE FOR SYNTHESIS - Safety Data Sheet. Loba Chemie. [Link]

  • Piperidine - SAFETY DATA SHEET. PENTA s.r.o. [Link]

  • Chemical Storage in Research Labs: Safety & Compliance. Apollo Scientific. [Link]

  • Chemicals and Hazardous Materials. Harvard Environmental Health and Safety. [Link]

  • Chemical Safety in Research and Teaching. New Mexico State University. [Link]

  • Piperidine - SAFETY DATA SHEET. Acros Organics. [Link]

  • Safety and Perceptions of Risk in the Handling of Laboratory Chemicals in a Biological Research Community. ACS Publications. [Link]

  • MATERIAL SAFETY DATA SHEETS PIPERIDINE. Cleanchem Laboratories. [Link]

  • Ethyl 4-aminopiperidine-1-carboxylate - SAFETY DATA SHEET. Acros Organics. [Link]

  • Personal Protective Equipment. US EPA. [Link]

  • 1-(4-Methoxyphenyl)piperazine-1,4-diylium dichloride - SAFETY DATA SHEET. Acros Organics. [Link]

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista. [Link]

  • The importance of Personal Protective Equipment in the handling of chemicals. Carlos Acha. [Link]

  • Safety Guidelines for Handling Chemicals. HPE Support. [Link]

  • Piperidine - SAFETY DATA SHEET. aapptec. [Link]

  • 1-Methylpiperidine-4-carboxylic acid. PubChem. [Link]

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